4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile

• CAS: 2222511-91-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile, a versatile heterocyclic building block with significant potential in medicinal chemistry and materials science.

Introduction

4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile is a substituted pyrazole derivative featuring a bromine atom at the 4-position, a methyl group at the 5-position, and a nitrile group at the 3-position. The pyrazole scaffold is a prominent pharmacophore found in numerous FDA-approved drugs, highlighting the importance of its derivatives in drug discovery.[1] This particular arrangement of functional groups offers a unique platform for a variety of chemical transformations, making it a valuable intermediate for the synthesis of more complex molecules with potential biological activities.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile is presented in the table below.

Property	Value	Source
CAS Number	2222511-91-1
Molecular Formula	C₅H₄BrN₃
Molecular Weight	186.01 g/mol	[2][3]
Physical Form	Solid
Purity	Typically ≥98%
InChI Key	HLAYQBULDDTUEP-UHFFFAOYSA-N
Storage	Sealed in a dry, well-ventilated area at 2-8°C

Synthesis

A potential pathway could involve the bromination of a 5-methyl-1H-pyrazole-3-carbonitrile precursor. The synthesis of related pyrazole-3-carbonitriles can be achieved through the dehydration of the corresponding pyrazole-3-carboxamide.[4]

A European patent describes the synthesis of a structurally similar compound, 1-(4-bromophenyl)-3-methyl-pyrazole-4-carbonitrile, which involves the conversion of a pyrazole-4-carbaldehyde to the corresponding carbonitrile using hydroxylamine hydrochloride and triethylamine.[5] This suggests a possible route starting from a suitable pyrazole aldehyde precursor.

Another potential route could be adapted from the synthesis of 4-bromo-5-methyl-1H-indazole, which involves a multi-step sequence starting from a substituted aniline derivative.[6]

The following diagram illustrates a generalized, proposed synthetic workflow for obtaining the title compound.

Caption: A proposed synthetic workflow for 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile.

Spectroscopic Characterization

Detailed spectroscopic data for 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile is not widely published. However, based on the analysis of similar structures, the following characteristic spectral features can be anticipated:

• ¹H NMR: The spectrum would be expected to show a singlet for the methyl protons (CH₃) and a broad singlet for the N-H proton of the pyrazole ring. The chemical shifts would be influenced by the solvent used.

• ¹³C NMR: The spectrum would display signals for the five carbon atoms in the molecule, including the methyl carbon, the three pyrazole ring carbons, and the nitrile carbon. The carbon attached to the bromine atom would show a characteristic chemical shift.

• IR Spectroscopy: The infrared spectrum would be expected to show a characteristic absorption band for the nitrile (C≡N) stretching vibration, typically in the range of 2220-2260 cm⁻¹. The N-H stretching vibration of the pyrazole ring would also be observable.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (186.01 g/mol ), with a characteristic isotopic pattern due to the presence of the bromine atom (approximately equal intensity for M+ and M+2 peaks).

Researchers can refer to spectral data of similar compounds, such as 4-bromo-3-methylpyrazole, for comparative analysis.[7]

Chemical Reactivity

The chemical reactivity of 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile is dictated by its three key functional groups: the pyrazole N-H, the C4-bromo substituent, and the C3-cyano group.

Reactions at the Pyrazole Nitrogen (N-H)

The acidic proton on the pyrazole ring can be readily deprotonated with a base to form a pyrazolide anion, which can then undergo various electrophilic substitution reactions.

• N-Alkylation: A common and important reaction is N-alkylation to introduce various alkyl or aryl groups. This is often a crucial step in modifying the pharmacokinetic and pharmacodynamic properties of pyrazole-based drug candidates.[1]

The following diagram illustrates the general principle of N-alkylation.

Caption: General workflow for the N-alkylation of the pyrazole ring.

Reactions Involving the Bromo Substituent

The bromine atom at the C4 position is a versatile handle for introducing further molecular diversity, primarily through transition-metal-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: This is a powerful and widely used method for forming carbon-carbon bonds. The bromo-pyrazole can be coupled with a variety of boronic acids or their esters in the presence of a palladium catalyst and a base to introduce aryl, heteroaryl, or vinyl substituents at the C4 position. A general synthetic route for a similar transformation has been described in the literature.[8]

Reactions of the Cyano Group

The nitrile group can undergo a range of transformations to introduce other functional groups.

• Hydrolysis: The cyano group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid or a carboxamide, respectively.

• Reduction: The nitrile can be reduced to a primary amine using reducing agents such as lithium aluminum hydride (LiAlH₄).

• Cyclization Reactions: The cyano group can participate in various cyclization reactions to form fused heterocyclic systems.

Applications

Substituted pyrazoles are of significant interest in drug discovery and materials science. While specific applications of 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile are not extensively documented, its structural motifs suggest its potential as:

• A Key Intermediate in Medicinal Chemistry: The pyrazole core is a privileged scaffold in numerous biologically active compounds. The functional handles on this molecule allow for the rapid generation of diverse libraries of compounds for screening against various therapeutic targets.

• A Building Block for Functional Materials: The rigid, aromatic nature of the pyrazole ring, combined with the potential for extensive functionalization, makes it an attractive component for the design of novel organic materials with interesting electronic or photophysical properties.

Safety and Handling

4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and serious eye irritation.

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the compound in a well-ventilated area, preferably in a fume hood.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet (SDS) for detailed first-aid measures.

Conclusion

4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile is a valuable and versatile building block with significant potential for the synthesis of complex organic molecules. Its trifunctional nature provides multiple avenues for chemical modification, enabling the creation of diverse molecular architectures for applications in drug discovery and materials science. A thorough understanding of its chemical properties and reactivity is crucial for its effective utilization in research and development.

References

• Facile synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides via Suzuki Miyaura reaction: Antibacterial activity against clinically isolated NDM-1-positive bacteria and their Docking Studies. (URL: [Link])

• Organic Syntheses Procedure. (URL: [Link])

• 4-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-3-(2,6-dichlorophenyl)-5-methylisoxazole - Optional[13C NMR] - Chemical Shifts - SpectraBase. (URL: [Link])

• PESTICIDAL PYRAZOLE AND TRIAZOLE DERIVATIVES - European Patent Office - EP 3999505 B1. (URL: [Link])

• 4-Bromo-3-methylpyrazole - SpectraBase. (URL: [Link])

• CONDENSED PYRIMIDINE COMPOUND OR SALT THEREOF - European Patent Office - EP 3260454 B1. (URL: [Link])

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - Rsc.org. (URL: [Link])

• 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile - MilliporeSigma. (URL: [Link])

• 1HNMR δ values for - Rsc.org. (URL: [Link])

• 4-bromo-1-methyl-1h-pyrazole-5-carbonitrile - PubChemLite. (URL: [Link])

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed. (URL: [Link])

• Novel synthesis of 5-amino-3-bromo-1-(tert-butyl)-1H-pyrazole-4-carbonitrile - PubMed. (URL: [Link])

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google P
• US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)
• US4235995A - 3-Nitropyrazole derivatives - Google P

Sources

• 1. chemscene.com [chemscene.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. rsc.org [rsc.org]
• 5. data.epo.org [data.epo.org]
• 6. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents [patents.google.com]
• 7. spectrabase.com [spectrabase.com]
• 8. researchgate.net [researchgate.net]

The Physicochemical Architecture of Substituted Pyrazoles: A Technical Guide for Lead Optimization

Executive Summary

The pyrazole ring—a five-membered aromatic heterocycle containing two adjacent nitrogen atoms—is a privileged scaffold in modern drug discovery. From the selective COX-2 inhibitor celecoxib to the JAK inhibitor ruxolitinib, substituted pyrazoles offer exceptional versatility. However, the successful translation of a pyrazole hit into a clinical candidate hinges on mastering its complex physicochemical properties. This whitepaper provides an in-depth mechanistic analysis of pyrazole tautomerism, acid-base behavior, and lipophilicity, alongside self-validating experimental workflows designed to accurately profile these parameters during lead optimization.

Structural and Electronic Foundations

To predict the behavior of a substituted pyrazole, one must first understand its electronic architecture. Pyrazole satisfies Hückel’s rule for aromaticity via a six-π-electron system, imparting significant chemical robustness and resistance to metabolic degradation (1)[1].

The ring contains two electronically distinct nitrogen atoms:

• N1 (Pyrrole-like): Contributes a lone pair to the aromatic π-system. It acts as a hydrogen bond donor.

• N2 (Pyridine-like): Its lone pair resides in an sp² orbital orthogonal to the π-system. It acts as a hydrogen bond acceptor.

This planar, conjugated framework results in a strong dipole moment of approximately 1.92 D, directed from the ring center toward the C2–C3 bond, which dictates its electrostatic interactions within protein binding pockets (2)[2].

The Physicochemical Triad: Tautomerism, pKa, and Lipophilicity

Annular Tautomerism

Unsubstituted and symmetrically substituted pyrazoles undergo rapid annular tautomerism in aqueous solution, dynamically shifting between the 1H- and 2H-isomers. While this allows the molecule to adapt to diverse biological binding pockets, it severely confounds in silico property predictions and can lead to complex mixtures during alkylation reactions (3)[3]. Standard classical molecular dynamics (MD) simulations often fail to describe these equilibria accurately without advanced multi-state free-energy calculations (4)[4].

Acid-Base Properties (pKa)

Pyrazole is amphoteric, though it is both a weak base and a weak acid:

• Basicity: The pyridine-type N2 can be protonated, yielding a conjugate pyrazolium acid with a pKa of ~2.49 (5)[5].

• Acidity: The pyrrolic N1-H is weakly acidic (pKa ≈ 14), allowing deprotonation by strong bases to form pyrazole anions (1)[1].

Strategic Implication: Adding electron-withdrawing groups (EWGs) like a trifluoromethyl (-CF₃) at C3/C5 drastically reduces the basicity of N2, ensuring the molecule remains un-ionized at physiological pH (7.4), which is critical for passive membrane permeability.

Lipophilicity (LogP/LogD) and Aqueous Solubility

Unsubstituted pyrazole is highly soluble in water due to its ability to both donate and accept hydrogen bonds. However, N1-alkylation or arylation eliminates the hydrogen bond donor capacity. This structural modification locks the tautomeric state and significantly increases lipophilicity (LogP), which is often a necessary step to improve blood-brain barrier (BBB) penetration and gastrointestinal absorption ().

Logical flow of pyrazole substitution impacting tautomerism, pKa, and drug developability.

Quantitative Data: Substituent Effects

The following table summarizes the causal relationship between specific pyrazole substitutions and their resulting physicochemical parameters.

Scaffold / Substitution	pKa (Conjugate Acid)	pKa (N1-H)	LogP (Exp.)	Primary Physicochemical Impact
Unsubstituted Pyrazole	~2.5	~14.0	0.26	High aqueous solubility, dynamic tautomerism.
1-Methylpyrazole	~2.0	N/A	0.75	Tautomerism locked, increased lipophilicity.
3-(Trifluoromethyl)pyrazole	< 1.0	~11.5	1.80	Reduced basicity, enhanced metabolic stability.
3,5-Diphenylpyrazole	~1.5	~13.2	3.50	High lipophilicity, poor aqueous solubility.

Self-Validating Experimental Methodologies

To accurately profile pyrazole candidates, standard assays often fail due to the compound's dynamic tautomerism and poor aqueous solubility upon heavy substitution. Below are the optimized, self-validating protocols utilized in advanced physicochemical profiling laboratories.

Protocol A: Potentiometric pKa Determination via Yasuda-Shedlovsky Extrapolation

Causality for Choice: Highly substituted pyrazoles (e.g., diarylpyrazoles) exhibit poor aqueous solubility (LogS < -4). Direct aqueous titration inevitably leads to compound precipitation, which invalidates the Nernstian response of the pH electrode. Therefore, we employ a methanol-water cosolvent system and extrapolate the data to 0% organic solvent.

Step-by-Step Workflow:

• Preparation: Prepare a 10 mM stock solution of the pyrazole derivative in 100% DMSO.

• Cosolvent Titration: Aliquot the stock into three separate titration vessels containing 30%, 40%, and 50% Methanol/Water (v/v) with 0.15 M KCl as the background electrolyte.

• Titration Execution: Titrate with standardized 0.5 M HCl and 0.5 M KOH from pH 2.0 to 12.0 under an argon atmosphere (to prevent CO₂ absorption).

• Extrapolation: Plot the apparent pKa (psKa) values against the dielectric constant of the cosolvent mixtures using the Yasuda-Shedlovsky equation to find the aqueous pKa.

• Self-Validation Check: A Gran plot analysis must be performed concurrently. If the R² of the Gran plot deviates below 0.99, the electrode is recalibrated, and the titration is rejected due to potential carbonate contamination or sensor drift.

Protocol B: Shake-Flask LC-MS Method for LogD (pH 7.4)

Causality for Choice: While high-throughput UV-based assays exist, the tautomeric equilibrium of pyrazoles can cause subtle UV shift differences that confound spectrophotometric quantification. LC-MS provides unambiguous, mass-based quantification of the exact molecular ion.

Step-by-Step Workflow:

• Phase Saturation: Pre-saturate 1-octanol and 10 mM Phosphate Buffered Saline (PBS, pH 7.4) with each other for 24 hours.

• Incubation: Spike 10 µL of a 10 mM pyrazole DMSO stock into a vial containing 1 mL of the mutually saturated octanol/PBS mixture.

• Equilibration: Shake the vials at 300 RPM for 60 minutes at exactly 25.0 °C, followed by centrifugation at 10,000 x g for 15 minutes to ensure complete phase separation.

• Quantification: Carefully extract aliquots from both the octanol and aqueous phases. Dilute appropriately and analyze via LC-MS/MS using Multiple Reaction Monitoring (MRM).

• Self-Validation Check: Mass balance recovery is calculated by summing the absolute molar quantities in both phases. A recovery of <95% indicates interfacial aggregation or non-specific binding to the glass vial, triggering an automatic protocol failure and necessitating the addition of a surfactant (e.g., 0.1% Tween-20) to the aqueous phase.

Self-validating experimental workflow for determining pyrazole pKa and LogD profiles.

Conclusion

The pyrazole scaffold is not merely a static structural linker; it is a dynamic, electronically tunable entity. By understanding the causality between specific substitutions (at N1, C3, or C5) and their resulting impact on tautomerism, pKa, and lipophilicity, medicinal chemists can rationally design compounds with optimal developability profiles. Executing self-validating experimental protocols ensures that these physicochemical parameters are measured with the absolute precision required to advance a compound from the bench to the clinic.

References

• pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review - IJNRD . International Journal of Novel Research and Development, (2025). 1

• Rigidity and Flexibility of Pyrazole, s-Triazole, and v-Triazole Derivative of Chloroquine as Potential Therapeutic against COVI . Journal of Medicinal and Chemical Sciences, (2023). 5

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies . National Institutes of Health / PMC. 3

• Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives . MDPI, (2014).

• Multistate Method to Efficiently Account for Tautomerism and Protonation in Alchemical Free-Energy Calculations . Journal of Chemical Theory and Computation - ACS Publications, (2024). 4

• Chapter 5: Pyrazoles - Books . The Royal Society of Chemistry, (2015). 2

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jmchemsci.com [jmchemsci.com]

The Brominated Pyrazole Nucleus: A Privileged Scaffold in Drug Discovery and Agrochemicals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, represents a cornerstone in medicinal and agricultural chemistry. Its unique structural and electronic properties make it a versatile scaffold for the design of a vast array of biologically active molecules. The strategic incorporation of a bromine atom onto the pyrazole or an associated phenyl ring can dramatically influence the compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions with biological targets. This often leads to enhanced potency, selectivity, and an altered spectrum of activity. This technical guide provides a comprehensive exploration of the diverse biological activities of brominated pyrazole compounds, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used for their evaluation.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Brominated pyrazole derivatives have emerged as a promising class of compounds with significant potential in oncology. Their anticancer effects are often attributed to the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways involved in tumor progression.

Mechanism of Action: Inducing Apoptosis and Inhibiting Kinases

A key mechanism by which brominated pyrazoles exert their anticancer effects is through the induction of apoptosis, or programmed cell death. Some derivatives have been shown to generate reactive oxygen species (ROS), leading to cellular stress and the activation of apoptotic pathways[1]. Furthermore, certain brominated pyrazoles function as kinase inhibitors, targeting enzymes like cyclin-dependent kinases (CDKs) that are crucial for cell cycle progression. By inhibiting these kinases, these compounds can halt the cell cycle, preventing cancer cells from dividing and proliferating[2]. The brominated analogue of some pyrazole series has been shown to exhibit the highest biological potency, suggesting that bromine provides a favorable steric and electronic balance for interaction with the biological target[3][4].

A simplified representation of apoptosis induction by a hypothetical brominated pyrazole compound is illustrated below:

Caption: Apoptosis Induction Pathway.

Quantitative Efficacy Data: A Comparative Analysis

The anticancer potential of brominated pyrazole derivatives is quantified by their half-maximal inhibitory concentration (IC50) values against various cancer cell lines. Lower IC50 values indicate greater potency.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
4-((4-bromophenyl) diazinyl)-5-methyl-1,3-diphenyl-pyrazole (KA5)	Hepatocellular Carcinoma (HepG2)	12.5	[5]
Pyrazole acetohydrazide derivative	Ovarian Cancer (A2780)	8.63	[6]
Pyrazole triazole thiol derivative (Compound 55)	Prostate Cancer (PC-3)	5.32	[6]
3,5-disubstituted 1,4-benzoxazine-pyrazole hybrid (Compound 22)	Breast Cancer (MCF7)	2.82	[2]
Pyrazole benzothiazole hybrid (Compound 25)	Colon Cancer (HT29)	3.17	[2]

Experimental Protocol: In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated overnight to allow for attachment.[7]

• Compound Treatment: Prepare serial dilutions of the brominated pyrazole compounds in the culture medium. The cells are then treated with these dilutions for a specified period, typically 48-72 hours.[7][8]

• MTT Addition: After incubation, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 2-4 hours.[7]

• Formazan Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.[7]

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting the cell viability against the compound concentration.

Caption: Broth Microdilution MIC Assay.

Agricultural Applications: Protecting Crops from Pests and Diseases

Brominated pyrazoles are integral to modern agriculture, serving as active ingredients in a variety of pesticides, including fungicides, insecticides, and herbicides. The inclusion of bromine can enhance the compound's efficacy and broaden its spectrum of activity against agricultural pests.

Fungicidal Activity: Inhibition of Fungal Respiration

Many brominated pyrazole carboxamides are potent fungicides that act by inhibiting succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain of fungi. [9][10]This disruption of the electron transport chain leads to a depletion of cellular energy (ATP), ultimately causing fungal death. [9] A simplified diagram of the SDHI mechanism of action is presented below:

Caption: SDHI Fungicide Mechanism.

Quantitative Efficacy Data (Fungicides):

Compound ID	Target Fungus	EC50 (µg/mL)	Reference
Pyrazole-4-carboxamide (E1)	Rhizoctonia solani	1.1	[11]
Pyrazole-4-carboxamide (7d)	Rhizoctonia solani	0.046	[12]
Pyrazole-4-carboxamide (12b)	Rhizoctonia solani	0.046	[12]

Experimental Protocol: In Vitro Fungicide Efficacy Assay (Poisoned Food Technique)

This method is used to assess the inhibitory effect of fungicides on the mycelial growth of fungi. [13][14][15][16] Step-by-Step Methodology:

• Medium Preparation: A suitable culture medium, such as Potato Dextrose Agar (PDA), is prepared and sterilized.

• Fungicide Incorporation: The brominated pyrazole fungicide is added to the molten agar at various concentrations. [14]3. Plating: The poisoned agar is poured into sterile Petri plates and allowed to solidify.

• Inoculation: A small disc of mycelium from an actively growing culture of the target fungus is placed in the center of each plate. [13]5. Incubation: The plates are incubated at an optimal temperature for fungal growth (e.g., 25-28°C) until the mycelial growth in the control plate (without fungicide) reaches the edge of the plate.

• Data Collection and Analysis: The diameter of the fungal colony in each plate is measured, and the percentage of growth inhibition is calculated relative to the control. The EC50 (half-maximal effective concentration) value can then be determined.

Insecticidal Activity: Targeting the Nervous System

Certain brominated N-pyridylpyrazole derivatives are potent insecticides that act as ryanodine receptor modulators. These compounds cause an uncontrolled release of intracellular calcium, leading to muscle contraction, paralysis, and ultimately the death of the insect.

Quantitative Efficacy Data (Insecticides):

Compound ID	Target Insect	LC50 (mg/L)	Reference
N-pyridylpyrazole amide (A4)	Mythimna separata	3.27	[17]

Experimental Protocol: Insecticidal Bioassay (Leaf-Dip Method)

This method is commonly used to evaluate the efficacy of insecticides against leaf-feeding insects. [17] Step-by-Step Methodology:

• Preparation of Treatment Solutions: Solutions of the brominated pyrazole insecticide are prepared at different concentrations.

• Leaf Treatment: Leaves of a suitable host plant are dipped into the insecticide solutions for a few seconds and then allowed to air dry.

• Insect Exposure: The treated leaves are placed in a container (e.g., a Petri dish) with the target insects.

• Incubation: The containers are kept under controlled environmental conditions (temperature, humidity, and light).

• Mortality Assessment: The number of dead insects is recorded at specific time intervals (e.g., 24, 48, and 72 hours) to calculate the mortality rate and determine the LC50 (lethal concentration for 50% of the population).

Conclusion and Future Perspectives

Brominated pyrazole compounds represent a highly valuable and versatile class of molecules with a broad spectrum of biological activities. Their continued exploration in medicinal and agricultural chemistry is certain to yield novel and improved therapeutic agents and crop protection products. The structure-activity relationship studies are crucial for the rational design of more potent and selective compounds. Future research should focus on elucidating the detailed molecular mechanisms of action, optimizing the pharmacokinetic and toxicological profiles of lead compounds, and exploring novel applications of this privileged scaffold. The integration of computational modeling with traditional synthetic and biological evaluation will undoubtedly accelerate the discovery and development of the next generation of brominated pyrazole-based innovations.

References

• BenchChem. (2025). Determining Antimicrobial Potency: A Detailed Guide to Minimum Inhibitory Concentration (MIC) Protocols.

• MDPI. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules. [Link]

• ACS Omega. (2022). Synthesis, Characterization, DFT Mechanistic Study, Antimicrobial Activity, Molecular Modeling, and ADMET Properties of Novel Pyrazole-isoxazoline Hybrids. ACS Omega. [Link]

• PMC. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PeerJ. [Link]

• BenchChem. (2025). Application Notes and Protocols for In Vitro Assays of Anticancer Agent 205.

• PMC. (n.d.). Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. Scientific Reports. [Link]

• PMC. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules. [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. [Link]

• Antimicrobial Testing Laboratory. (n.d.). Minimum Inhibitory Concentration Assay (MIC). [Link]

• South-East European Journal of Public Health. (2023). Pyrazole Amides Towards Trailblazing Antimicrobial Research: Bridging in Vivo Insights and Molecular Docking Studies. SEEJPH. [Link]

• ResearchGate. (n.d.). IC 50 values for antiproliferative activity of all tested compounds in different cell lines. [Link]

• APS Journals. (2017). Control of Rhizoctonia solani in Sugar Beet and Effect of Fungicide Application and Plant Cultivar on Inoculum Potential in the Soil. Plant Disease. [Link]

• Pakistan Journal of Pharmaceutical Sciences. (n.d.). Synthesis and biological evaluation of novel pyrazole scaffold. PJPS. [Link]

• Bio-protocol. (n.d.). In Vitro Anticancer Activity. [Link]

• PMC. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules. [Link]

• Marmara Pharmaceutical Journal. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. Marmara Pharm J. [Link]

• ACS Publications. (2023). Design, Synthesis, and Insecticidal Evaluation of N-Pyridylpyrazole Amide Derivatives Containing 4,5-Dihydroisoxazole Amide as Potential Ryanodine Receptor Activators. Journal of Agricultural and Food Chemistry. [Link]

• PMC. (n.d.). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. [Link]

• University of Mississippi. (2015). Studies on synthesis of pyrazole from dibromo and hydrazine compounds. eGrove. [Link]

• Research Trend. (2022). Evaluation of Fungicides against Growth of Rhizoctonia solani under in vitro condition. International Journal of Current Microbiology and Applied Sciences. [Link]

• CABI Digital Library. (2023). Efficacy of Fungicides Against Rhizoctonia solani (J. G. Kuhn) Causing Root Rot of French Bean. International Journal of Current Microbiology and Applied Sciences. [Link]

• Semantic Scholar. (n.d.). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. [Link]

• ACS Publications. (2023). Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

• Nepjol. (2020). Efficacy of Fungicides Against Rhizoctonia solani Inciting Rhizome Rot Diseases on Large Cardamom (Amomum subulatum Roxb.). Journal of the Plant Protection Society. [Link]

• ResearchGate. (n.d.). anticancer IC 50 values of the eight compounds using MTT assay against the human breast cancer cells. [Link]

• In Vivo. (n.d.). New Anticancer Agents: In Vitro and In Vivo Evaluation. [Link]

• Frontiers in Pharmacology. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Pharmacology. [Link]

• ResearchGate. (2025). (PDF) Guideline for anticancer assays in cells. ResearchGate. [Link]

• PubMed. (2024). Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

• CSIR-NIScPR. (2025). Synthesis, characterization and antimicrobial activity of pyrazole derivatives. Indian Journal of Chemistry. [Link]

• Chemical Reviews Letters. (n.d.). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Chem Rev Lett. [Link]

• Journal of Pharmacognosy and Phytochemistry. (2021). In-vitro Efficacy of Fungicides against Rhizoctonia solani Causing Banded Leaf and Sheath Blight of Maize. Journal of Pharmacognosy and Phytochemistry. [Link]

• ResearchGate. (2025). Design, Synthesis, and Antifungal Activities of Novel Pyrazole-4-carboxamide Derivatives Containing an Ether Group as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

• Semantic Scholar. (n.d.). Design, synthesis, and biological testing of pyrazoline derivatives of combretastatin-A4. [Link]

• Unknown Source. (n.d.). 24 SDH-Inhibitors: History, Biological Performance and Molecular Mode of Action.

• FRAC. (n.d.). SDHI Fungicides. [Link]

• OUCI. (n.d.). Functionalized Pyrazole: Synthesis, DFT Calculation, Molecular Docking Studies, and Insecticidal Evaluation of Some New…. [Link]

• ACS Publications. (2012). Design, Synthesis, and Insecticidal Activity of Novel Pyrazole Derivatives Containing α-Hydroxymethyl-N-benzyl Carboxamide, α-Chloromethyl-N-benzyl Carboxamide, and 4,5-Dihydrooxazole Moieties. Journal of Agricultural and Food Chemistry. [Link]

• ResearchGate. (2025). (PDF) Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. ResearchGate. [Link]

• Semantic Scholar. (2017). Design, Synthesis and Bioactivities of Novel Isoxazole-Containing Pyrazole Oxime Derivatives. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents [mdpi.com]
• 4. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pjps.pk [pjps.pk]
• 6. Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bio-protocol.org [bio-protocol.org]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. SDHI Fungicides | FRAC [frac.info]
• 11. Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchtrend.net [researchtrend.net]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. ijasbt.org [ijasbt.org]
• 16. journalijpss.com [journalijpss.com]
• 17. pubs.acs.org [pubs.acs.org]

The Structural Language of Pyrazoles: A Comprehensive Guide to IUPAC Nomenclature and Tautomeric Resolution

Executive Summary

Pyrazoles—five-membered heterocyclic aromatic organic compounds containing two adjacent nitrogen atoms—are ubiquitous scaffolds in modern medicinal chemistry, agrochemicals, and materials science. From the blockbuster cyclooxygenase-2 (COX-2) inhibitor celecoxib to the agrochemical fipronil, the pyrazole nucleus provides critical hydrogen-bonding interactions and structural rigidity. However, the exact structural representation and nomenclature of substituted pyrazoles present unique challenges due to annular tautomerism and complex locant prioritization.

This technical whitepaper provides an in-depth, self-validating framework for drug development professionals and synthetic chemists to accurately assign the Preferred IUPAC Name (PIN) to complex pyrazole derivatives. By understanding the causality behind the 1[1], researchers can ensure absolute structural disambiguation in patent filings, regulatory submissions, and chemical databases.

Core Principles of Pyrazole Nomenclature

The Hantzsch-Widman System

The nomenclature of pyrazoles is governed by the Hantzsch-Widman system for heterocyclic compounds. The prefix "aza" denotes the presence of nitrogen, and the suffix "ole" indicates a five-membered, maximally unsaturated ring. Because pyrazole contains two nitrogen atoms, it is systematically a "diazole." Specifically, the 1,2-diazole isomer is universally recognized by its retained trivial and systematic name: pyrazole [1].

Indicated Hydrogen and Numbering Causality

A neutral pyrazole ring ( C3​H4​N2​ ) contains two double bonds. Consequently, one of the two nitrogen atoms must be saturated (bonded to a hydrogen atom or a substituent) to satisfy valence rules.

• Causality of Numbering: IUPAC rules mandate that heteroatoms receive the lowest possible locants. Therefore, the nitrogen atoms are always assigned positions 1 and 2.

• The "1H" Designation: The saturated nitrogen is assigned position 1 (N1). When this nitrogen is bonded to a hydrogen atom, it is explicitly denoted as 1H-pyrazole [1]. This "indicated hydrogen" is critical because it distinguishes the aromatic 1H-pyrazole from its non-aromatic, transient isomers (e.g., 3H-pyrazole or 4H-pyrazole).

The Annular Tautomerism Challenge

A defining feature of N-unsubstituted pyrazoles is annular tautomerism. The acidic proton rapidly migrates between N1 and N2 in solution, rendering the 3-position and 5-position chemically equivalent on the time-average NMR scale.

Mechanistic Impact on Nomenclature

Because of this rapid proton exchange, a compound synthesized as "3-methyl-1H-pyrazole" is in dynamic equilibrium with "5-methyl-1H-pyrazole". To address this, chemical literature often employs the 3(5)-substitution notation (e.g., 3(5)-methyl-1H-pyrazole) to denote the tautomeric mixture[2].

However, for the generation of a Preferred IUPAC Name (PIN) , ambiguity is not permitted.

• Resolution: 3[3] dictate that each tautomer can and must be named individually based on the specific structure drawn.

• Locant Minimization Rule: When selecting the PIN for an N-unsubstituted tautomeric pair, the numbering is chosen to give the lowest possible locants to the substituents. Thus, 3-methyl-1H-pyrazole is the PIN over 5-methyl-1H-pyrazole, as the locant set (3) is lower than (5).

Complex Substitutions: Pyrazole as Parent vs. Substituent

The structural role of the pyrazole ring in a drug molecule dictates its nomenclature prefix/suffix. This is determined by the IUPAC Seniority of Functional Groups.

Case Study: Celecoxib

Celecoxib is a highly selective COX-2 inhibitor. Its structure features a central pyrazole ring substituted with a p-tolyl group, a trifluoromethyl group, and a benzenesulfonamide group[4].

• Principal Group Identification: The sulfonamide group outranks the pyrazole ring in IUPAC seniority. Therefore, the benzenesulfonamide becomes the parent structure, and the pyrazole ring is demoted to a substituent radical: pyrazolyl .

• Regiochemistry and Numbering: The pyrazole ring is attached to the benzenesulfonamide parent at the N1 position, making it a pyrazol-1-yl radical. Because N1 is fixed by the attachment point, the numbering must proceed towards N2, making the adjacent carbon C3, and the carbon adjacent to N1 C5.

• Final PIN Assembly: The trifluoromethyl group sits at C3, and the p-tolyl group sits at C5. The resulting 5[5] is 4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide .

Algorithmic Workflow for Naming Substituted Pyrazoles

To ensure absolute accuracy in patent drafting and structural elucidation, scientists should utilize the following self-validating protocol.

Protocol: Determination of Preferred IUPAC Name (PIN) for Complex Pyrazoles

Step 1: Principal Group Triage

• Action: Scan the molecule against the IUPAC seniority table (Acids > Anhydrides > Esters > Amides > Nitriles > Aldehydes > Ketones > Alcohols > Amines > Heterocycles).

• Causality: If a higher-ranking group is present, the pyrazole is a substituent (-pyrazolyl). If pyrazole is the highest-ranking moiety, it forms the parent hydride (-pyrazole).

Step 2: N1 Assignment and Indicated Hydrogen

• Action: Locate the saturated nitrogen (the nitrogen bonded to three distinct atoms, including H or a substituent). Assign this as N1.

• Validation Check: If the nitrogen is bonded to a hydrogen atom, explicitly designate the core as 1H-pyrazole to validate the saturation state.

Step 3: Ring Numbering

• Action: Number from N1 directly towards the adjacent unsaturated nitrogen (N2), continuing sequentially to C3, C4, and C5.

• Causality: Heteroatoms must receive the lowest possible locant set (1,2). Numbering in the opposite direction (N1 -> C5 -> C4 -> C3 -> N2) would illegally assign the second nitrogen to position 5.

Step 4: Tautomeric Resolution

• Action: If N1 is bonded to a hydrogen atom, evaluate the drawn tautomer.

• Validation Check: Test both tautomeric forms (shifting the proton from N1 to N2 and renumbering). Select the tautomer that provides the lowest numerical locant set for the carbon substituents.

Step 5: Locant Minimization and Alphabetization

• Action: List all substituents alphabetically. Assign their locants based strictly on the fixed N1-N2 numbering established in Step 3.

Workflow Visualization

Fig 1: Algorithmic workflow for determining the IUPAC nomenclature of substituted pyrazoles.

Quantitative Data: Comparative Nomenclature of Pyrazole-Based Drugs

To illustrate the application of these rules across diverse pharmacological agents, the following table summarizes the structural role and resulting nomenclature of prominent pyrazole-containing therapeutics.

Therapeutic Agent	Primary Target	Structural Role of Pyrazole	Preferred IUPAC Name (PIN)
Celecoxib	COX-2	Substituent (pyrazol-1-yl)	4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
Rimonabant	CB1 Receptor	Parent (pyrazole-3-carboxamide)	5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide
Fipronil	GABA Receptor	Parent (pyrazole-3-carbonitrile)	5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylsulfinyl)-1H-pyrazole-3-carbonitrile
Pyrazofurin	Viral RNA Polymerase	Parent (pyrazole-4-carboxamide)	4-hydroxy-3-beta-D-ribofuranosyl-1H-pyrazole-5-carboxamide

References

• Blue Book chapter P-2 - IUPAC nomenclature Source: Queen Mary University of London (qmul.ac.uk) URL:1

• IUPAC Provisional Recommendations Source: International Union of Pure and Applied Chemistry (iupac.org) URL:3

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles Source: MDPI (mdpi.com) URL:2

• Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem Source: National Institutes of Health (nih.gov) URL:5

• Celecoxib - Wikipedia Source: Wikipedia (wikipedia.org) URL:4

Sources

• 1. Blue Book chapter P-2 [iupac.qmul.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. old.iupac.org [old.iupac.org]
• 4. Celecoxib - Wikipedia [en.wikipedia.org]
• 5. Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pyrazole Scaffold in Advanced Pharmacotherapeutics: Mechanistic Insights and Target Validation

Executive Summary

As a Senior Application Scientist overseeing early-stage drug discovery, I frequently evaluate heterocyclic frameworks for their translational potential. Among these, the pyrazole ring—a five-membered aromatic heterocycle containing two adjacent nitrogen atoms—stands out as a privileged scaffold. Its unique physicochemical properties have led to its incorporation into over 40 FDA-approved drugs, spanning indications from oncology (crizotinib, ruxolitinib) to inflammation (celecoxib) . This technical guide dissects the mechanistic rationale behind pyrazole-based compounds, their primary therapeutic targets, and the self-validating experimental workflows required to advance them from bench to bedside.

Mechanistic Rationale: The Chemical Profile of Pyrazoles

The selection of a pyrazole core in rational drug design is driven by precise molecular causality. The ring's architecture provides an optimal balance of rigidity and adaptability:

• Hydrogen-Bonding Dynamics: The N-1 atom acts as a potent hydrogen bond donor (analogous to pyrrole), while the N-2 atom serves as a hydrogen bond acceptor (analogous to pyridine) [](]. This dual capacity allows pyrazole derivatives to anchor firmly within the ATP-binding pockets of target kinases.

• Annular Tautomerism: Unsubstituted pyrazoles undergo rapid tautomerism in solution, allowing the molecule to dynamically adapt to the electrostatic environment of diverse biological binding pockets.

• Bioisosterism: Pyrazoles frequently serve as bioisosteric replacements for amides or triazoles, offering improved metabolic stability against enzymatic degradation while preserving critical pharmacophoric interactions.

Primary Therapeutic Targets

Oncology: Receptor Tyrosine Kinases (RTKs)

Receptor Tyrosine Kinases, such as EGFR and VEGFR-2, are critical regulators of cell proliferation and angiogenesis. Aberrant activation of these pathways is a hallmark of tumorigenesis. Pyrazole and fused pyrazole systems (e.g., pyranopyrazoles, pyrazolopyrimidines) have emerged as potent ATP-competitive inhibitors. For instance, novel 1 have demonstrated dual inhibition of EGFR and VEGFR-2, effectively suppressing both tumor growth and metastasis 1[1]. The introduction of a 5-imino or 6-amino group on the pyrazole ring provides additional hydrogen bonding within the active site, significantly lowering the IC50 compared to reference drugs like erlotinib 1[1].

Oncology: Serine/Threonine Kinases

Beyond RTKs, pyrazole derivatives are highly effective against serine/threonine kinases. A prime example is the targeting of the BRAFV600E mutation, a primary driver in melanoma. Recent structural designs have hybridized pyrimidine and pyrazole moieties to create2, addressing both oncogenic proliferation and the inflammatory microenvironment [[2]](2]. Similarly, 3 have been optimized as potent PI3K inhibitors, demonstrating sub-micromolar cytotoxicity against breast cancer cell lines 3[3].

Antimicrobial Resistance: Efflux Pumps & OMPs

The utility of the pyrazole scaffold extends to clinical microbiology, particularly in combating multidrug-resistant (MDR) pathogens like Acinetobacter baumannii. By tuning the electronic properties and lipophilicity of the pyrazole core, researchers can design compounds that 4 such as porin loss and efflux pump overactivity [[4]](4]. Furthermore, these derivatives can be engineered to target specific virulence factors, including outer membrane proteins (OMPs) like OmpA, thereby impairing bacterial adhesion and survival 4[4].

Quantitative Target Data

The following table summarizes recent quantitative data for advanced pyrazole derivatives, highlighting their target specificity and potency.

Scaffold Type	Target Kinase	Disease Model	IC50 Value	Reference
Pyrano-pyrazolo-pyrimidine (Compound 3)	EGFR	Hepatocellular Carcinoma (HepG2)	0.06 μM	1[1]
Dihydropyrano-pyrazole (Compound 9)	VEGFR-2	Hepatocellular Carcinoma (HepG2)	0.22 μM	[[1]](1]
Pyrazole carbaldehyde (Compound 43)	PI3K	Breast Cancer (MCF7)	0.25 μM	3[3]
Pyrimidine-pyrazole hybrid (Compound 14c)	BRAFV600E	Melanoma / Inflammation	0.009 μM	[[2]](2]

Self-Validating Experimental Workflow: Kinase Inhibitor Screening

To ensure trustworthiness in drug development, a single assay is never sufficient. We must employ a self-validating system that decouples direct enzymatic inhibition from cellular permeability and off-target effects.

Phase 1: Biochemical Validation (Cell-Free Kinase Assay) Causality: Before testing in complex cellular models, we must establish direct causality between the pyrazole compound and the target enzyme. This decouples true target inhibition from confounding variables like membrane impermeability.

• Protein Preparation: Reconstitute recombinant human kinase domains (e.g., EGFR, VEGFR-2) in a standardized kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

• Compound Incubation: Dispense the pyrazole derivatives in a 10-point dose-response curve (0.001 μM to 10 μM) into a 384-well plate. Incubate with the kinase for 30 minutes at room temperature to allow equilibrium binding.

• Reaction Initiation: Add a fluorescently labeled peptide substrate and ATP (at the Km value specific to the kinase) to initiate the phosphorylation reaction.

• Signal Detection: After 60 minutes, terminate the reaction using EDTA. Measure phosphorylation via Time-Resolved Fluorescence Energy Transfer (TR-FRET) using a microplate reader.

• Data Analysis: Calculate the IC50 values using non-linear regression (four-parameter logistic curve).

Phase 2: Phenotypic Validation (In Vitro Cell Viability) Causality: A compound may be a potent enzyme inhibitor in vitro but fail in cells due to poor lipophilicity. The MTT assay validates that the pyrazole scaffold can penetrate the lipid bilayer and exert its mechanism of action intracellularly.

• Cell Seeding: Seed target cancer cell lines (e.g., HepG2 for hepatocellular carcinoma) at a density of 5 × 10³ cells/well in 96-well plates. Incubate overnight at 37°C in 5% CO₂.

• Treatment: Replace media with fresh media containing the pyrazole compounds at varying concentrations. Incubate for 48 hours.

• Metabolic Reduction: Add 20 μL of MTT solution (5 mg/mL) to each well. Viable cells with active mitochondrial reductases will cleave the tetrazolium ring, forming insoluble purple formazan crystals.

• Solubilization & Readout: Discard the media, dissolve the formazan in 100 μL DMSO, and measure absorbance at 570 nm. Determine the cellular IC50.

Phase 3: Mechanistic Validation (In Silico Molecular Docking) Causality: To confirm that the observed inhibition is due to specific interactions at the ATP-binding site rather than non-specific aggregation, we employ computational docking.

• Receptor Preparation: Retrieve the high-resolution crystal structure of the target kinase (e.g.,5) 5[5]. Remove water molecules and co-crystallized ligands; add polar hydrogens.

• Ligand Preparation: Generate 3D conformers of the pyrazole derivatives and minimize their energy using Density Functional Theory (DFT) calculations.

• Docking Execution: Define the grid box around the known ATP-binding pocket (hinge region). Run the docking simulation using AutoDock Vina.

• Interaction Analysis: Analyze the lowest-energy binding poses. Validate the presence of critical hydrogen bonds between the pyrazole N-1/N-2 atoms and the hinge region residues (e.g., Met793 in EGFR).

Mechanistic Pathway Visualization

Figure 1: Mechanistic pathway of dual EGFR/VEGFR-2 inhibition by pyrazole derivatives.

References

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry.

• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry. 1

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. International Journal of Molecular Sciences. 3

• Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK. Bioorganic Chemistry. 2

• Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics. ProBiologists. 4

• Synthesis, Anticancer Activity, and Computational Studies of New Pyrazole Derivatives. Russian Journal of General Chemistry. 5

Sources

• 1. Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. probiologists.com [probiologists.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced Functionalization Strategies for the Pyrazole Scaffold

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Chemical Landscape

The pyrazole ring is a privileged heterocyclic scaffold ubiquitous in pharmaceuticals, agrochemicals, and functional materials. Drugs such as celecoxib and deracoxib rely heavily on the unique electronic and steric properties of substituted pyrazoles. However, the functionalization of the 1H-pyrazole core presents significant regioselectivity challenges. The presence of electronegative adjacent nitrogen atoms inherently reduces electron densities at the C3 and C5 positions, rendering the C4 position the most susceptible to electrophilic attack[1]. Conversely, the C5 proton is highly acidic due to its proximity to the sp3-hybridized nitrogen, offering a pathway for transition-metal-catalyzed C–H activation[1][2].

This application note provides field-proven, self-validating protocols for the divergent functionalization of pyrazoles, focusing on N-arylation, C4-halogenation, and C5 C–H arylation. By understanding the causality behind catalyst and reagent selection, researchers can achieve high regioselectivity and yield in late-stage functionalization workflows.

Divergent functionalization pathways of the 1H-pyrazole scaffold.

Protocol I: N-Arylation via Copper-Catalyzed Ullmann Coupling

Mechanistic Rationale & Causality

The N-arylation of pyrazoles is critical for generating N-aryl scaffolds common in biologically active compounds[3]. While palladium-catalyzed Buchwald-Hartwig amination is highly effective, the copper-catalyzed Ullmann condensation is often preferred due to lower catalyst cost and excellent functional group tolerance[3]. Historically, Ullmann couplings required harsh temperatures and stoichiometric copper. However, employing CuI in combination with diamine ligands (e.g., N,N'-dimethylethylenediamine) significantly lowers the activation barrier, allowing the reaction to proceed smoothly at moderate temperatures while suppressing undesired C–H activation[4].

Step-by-Step Methodology

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1H-pyrazole (1.0 mmol), the desired aryl bromide (1.2 mmol), CuI (5 mol%, 0.05 mmol), and anhydrous K₃PO₄ (2.1 mmol)[4].

• Inert Atmosphere: Evacuate the tube and backfill with Argon. Repeat this cycle three times to ensure the complete removal of oxygen, which can deactivate the copper catalyst[3].

• Ligand & Solvent Addition: Under a positive flow of Argon, add N,N'-dimethylethylenediamine (20 mol%, 0.20 mmol) followed by anhydrous toluene (2 mL) via syringe[4].

• Reaction Execution: Seal the Schlenk tube and place it in a preheated oil bath at 110 °C. Stir vigorously for 12–24 hours[3].

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter the suspension through a pad of Celite to remove inorganic salts. Concentrate the filtrate under reduced pressure[3].

• Purification: Purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient)[4].

Validation & Analytical Checkpoints:

• TLC: Monitor the disappearance of the highly polar 1H-pyrazole starting material.

• ¹H NMR: Confirm success by the absence of the broad N–H peak (typically around 10–12 ppm) and the appearance of new aromatic proton signals corresponding to the N-aryl group.

Protocol II: Metal-Free Electrophilic C4-Halogenation

Mechanistic Rationale & Causality

Because the adjacent nitrogen atoms withdraw electron density from the C3 and C5 positions, the C4 position is the most nucleophilic site on the pyrazole ring[1]. Direct C–H halogenation at C4 can be achieved efficiently using N-halosuccinimides (NXS, where X = Cl, Br, I)[5]. Using dimethyl sulfoxide (DMSO) as both solvent and catalyst creates a highly efficient, metal-free system. DMSO coordinates with the halogen atom of NXS to form a highly polarized DMSO·X⁺ intermediate, which rapidly reacts with the π-electrons of the pyrazole, driving the reaction to completion at room temperature[6].

Mechanism of metal-free C4-halogenation of pyrazoles using NXS and DMSO.

Step-by-Step Methodology

• Preparation: In a 25 mL round-bottom flask, dissolve the pyrazole derivative (1.0 mmol) in DMSO (3.0 mL)[6].

• Reagent Addition: Slowly add N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) (1.05 mmol) in small portions at room temperature to prevent rapid exothermic degradation[6].

• Reaction Execution: Stir the mixture at room temperature under atmospheric conditions. The reaction is typically complete within 15 to 90 minutes depending on the electronic nature of the pyrazole substituents[6].

• Workup: Quench the reaction by adding distilled water (10 mL). Extract the aqueous layer with ethyl acetate (3 × 10 mL). Wash the combined organic layers sequentially with water (2 × 10 mL) and brine (10 mL) to remove residual DMSO and succinimide[6].

• Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is often pure enough for downstream applications, but can be further purified via recrystallization or silica gel chromatography[5][6].

Validation & Analytical Checkpoints:

• LC-MS: Look for the characteristic isotopic pattern of the halogen (e.g., 1:1 ratio of M / M+2 for bromine) and the corresponding mass shift (+78 Da for Br).

• ¹H NMR: The definitive marker of success is the disappearance of the sharp singlet corresponding to the C4 proton (typically found between 6.0–6.5 ppm)[5].

Protocol III: Transition-Metal-Catalyzed C5 C–H Arylation

Mechanistic Rationale & Causality

Unlike electrophilic substitution, transition-metal-catalyzed C–H functionalization allows for the direct formation of C–C bonds at the C5 position without requiring pre-functionalized starting materials[2]. The C5 proton is relatively acidic, but overcoming the inherent reactivity of C4 requires specific catalytic control[1]. Palladium acetate (Pd(OAc)₂) is utilized to facilitate a concerted metalation-deprotonation (CMD) pathway. The use of Ag₂CO₃ acts as both a base to abstract the acidic C5 proton and an oxidant/halide scavenger to regenerate the active palladium species[1].

Step-by-Step Methodology

• Preparation: In a heavy-walled sealed tube, combine the N-substituted pyrazole (1.0 mmol), aryl iodide (1.5 mmol), Pd(OAc)₂ (5 mol%, 0.05 mmol), and Ag₂CO₃ (2.0 mmol)[1].

• Solvent Addition: Add anhydrous DMF (4.0 mL) under an inert Argon atmosphere.

• Reaction Execution: Seal the tube and heat the mixture in a preheated oil bath at 120 °C for 16 hours[1].

• Workup: Cool the reaction mixture to room temperature. Dilute with dichloromethane (15 mL) and filter through a pad of Celite to remove the silver salts and palladium black.

• Purification: Wash the filtrate with water (3 × 15 mL) to remove DMF, dry over Na₂SO₄, and concentrate. Purify the resulting residue by flash column chromatography[2].

Validation & Analytical Checkpoints:

• ¹H NMR: Confirm regioselectivity by observing the retention of the C4 proton (typically a doublet if C3 has a proton, or a singlet if C3 is substituted) and the complete disappearance of the C5 proton (typically found around 7.5 ppm).

Quantitative Data & Regioselectivity Profiles

The following table summarizes the expected yields and regioselectivity metrics based on the protocols outlined above, providing a benchmark for experimental validation.

Reaction Class	Target Site	Reagents / Catalyst System	Typical Yield	Regioselectivity Profile
N-Arylation	N1	Aryl-Br, CuI, Diamine Ligand, K₃PO₄	75–95%	>99% (N1 over C-H activation)
Electrophilic Halogenation	C4	NXS (X=Cl, Br, I), DMSO, rt	80–98%	>95% (C4 specific)
C–H Arylation	C5	Aryl-I, Pd(OAc)₂, Ag₂CO₃, 120 °C	60–85%	High (C5 over C4)

References

• BenchChem. Protocols for the N-arylation of 4-Iodopyrazole: A Detailed Guide for Researchers.[3]

• Antilla, J. C., et al. Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry - ACS Publications, 2004.[4]

• Kang, E., Kim, H. T., & Joo, J. M. Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing), 2020.[2]

• Beilstein Archives. Halogenations of 3-aryl-1H-pyrazol-5-amines. 2021.[6]

• ResearchGate. Halogenation of Pyrazoles Using N-Halosuccinimides in CCl4 and in Water. 2025.[5]

• PMC. Recent Synthetic Advances in C–H/N–H Functionalization of 1H-Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. 2025.[1]

Sources

• 1. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transition-metal-catalyzed C–H functionalization of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. beilstein-archives.org [beilstein-archives.org]

green chemistry approaches to pyrazole synthesis

Application Note: Green Chemistry Approaches to Pyrazole Synthesis Subtitle: Sustainable Methodologies for N-Heterocycle Assembly in Drug Development

Executive Summary

Pyrazoles represent a privileged class of nitrogen-containing heterocycles, serving as the structural core for numerous blockbuster drugs (e.g., Celecoxib, Rimonabant), agrochemicals, and advanced materials[1]. Historically, the construction of the pyrazole ring—most notably via the Knorr cyclocondensation of 1,3-dicarbonyls with hydrazines—has relied heavily on volatile organic solvents (VOCs), harsh thermal refluxing, and toxic homogeneous catalysts[2]. This application note details field-proven green chemistry protocols that replace conventional hazardous workflows with sustainable, high-efficiency alternatives: mechanochemistry, microwave-assisted aqueous synthesis, and deep eutectic solvent (DES) catalysis[3].

Mechanistic Insights & Green Strategies

As a Senior Application Scientist, it is critical to understand that green chemistry is not merely about substituting reagents; it is about manipulating thermodynamics and kinetics through alternative energy delivery and benign microenvironments.

2.1 Mechanochemical Activation (Solvent-Free Synthesis) Mechanochemistry utilizes mechanical energy (via ball milling or mortar grinding) to drive chemical transformations in the solid state, completely eliminating the need for bulk reaction solvents[4].

• Causality & Mechanism: By removing the solvent, the local concentration of reactive species is maximized. When enaminones or 1,3-dicarbonyls are ground with hydrazines in the presence of a solid acid catalyst (like p-toluenesulfonic acid, p-TSA), the mechanical impact forces intimate intermolecular contact. The solid acid protonates the carbonyl oxygen, increasing its electrophilicity. The subsequent nucleophilic attack by the hydrazine nitrogen is accelerated by the highly concentrated microenvironment, shifting the equilibrium toward dehydration and rapid [3+2] cyclocondensation[4].

2.2 Microwave-Assisted Aqueous Synthesis Water is the ultimate green solvent, yet its poor solubilizing power for lipophilic organic precursors traditionally limited its use. Microwave-assisted organic synthesis (MAOS) circumvents this limitation[5].

• Causality & Mechanism: Unlike conventional oil baths that rely on slow thermal conduction, microwave irradiation directly couples with the dipole moments of polar molecules (like water and ethanol). Water possesses a high dielectric constant and loss tangent, allowing it to rapidly convert electromagnetic energy into heat[6]. This localized superheating transiently increases the solubility of organic precursors and dramatically lowers the activation energy required for the cyclization of intermediate pyrazolines into fully aromatic pyrazoles, reducing reaction times from hours to mere minutes[7].

2.3 Deep Eutectic Solvents (DES) DES are synthesized by mixing a hydrogen bond donor (e.g., urea) with a hydrogen bond acceptor (e.g., choline chloride).

• Causality & Mechanism: DES function as both the reaction medium and the catalyst. The extensive hydrogen-bonding network stabilizes the transition state during the nucleophilic addition of hydrazine, facilitating the reaction under mild conditions without the need for transition metal catalysts[3].

Logical workflow of green chemistry strategies for pyrazole synthesis.

Quantitative Data: Methodological Comparison

The transition to green methodologies yields significant improvements in reaction kinetics, product yield, and environmental impact. Environmental efficiency is often measured by the E-factor (the ratio of waste mass to product mass).

Methodology	Typical Solvent	Reaction Time	Average Yield	E-Factor	Key Advantage
Conventional Thermal	Ethanol / Acetic Acid	2 - 12 hours	60 - 75%	High (>20)	Established scalability
Mechanochemical	None (Solvent-Free)	6 - 10 minutes	85 - 95%	Very Low (<2)	Zero VOC emissions[4]
Microwave-Assisted	Water / Aqueous EtOH	4 - 15 minutes	80 - 96%	Low (2 - 5)	Rapid volumetric heating[7]
DES-Mediated	Choline Chloride/Urea	30 - 60 minutes	85 - 92%	Low (2 - 5)	Biodegradable, recyclable[3]

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific checkpoints to ensure reaction fidelity without relying on arbitrary timeframes.

Protocol A: Mechanochemical (Solvent-Free) Synthesis of 1H-Pyrazoles

Objective: Synthesize 1H-pyrazoles via the [3+2] cyclocondensation of enaminones and hydrazines using mechanical grinding.

• Reagent Preparation: In a clean, dry agate mortar, combine the enaminone (1.0 mmol) and the hydrazine derivative (1.1 mmol).

  • Causality: A slight stoichiometric excess of hydrazine ensures complete consumption of the enaminone, preventing unreacted starting material from complicating downstream purification.

• Catalyst Addition: Add p-toluenesulfonic acid (p-TSA) (10-20 mol%) to the solid mixture[4].

• Mechanochemical Activation: Grind the mixture vigorously with a pestle at room temperature for 6 to 10 minutes.

  • Validation Checkpoint: The reaction is self-validating through a physical state change. As the condensation proceeds, water is released as a byproduct, transforming the dry powder mixture into a sticky paste. Once the paste solidifies or becomes uniform, the reaction has reached equilibrium.

• Phase Separation & Quenching: Suspend the resulting crude mixture in cold distilled water (10 mL) and stir for 2 minutes.

  • Causality: Water dissolves the water-soluble p-TSA catalyst and any unreacted hydrazine, leaving the highly lipophilic pyrazole product as a suspended solid.

• Isolation: Filter the precipitate under vacuum, wash with cold water, and recrystallize from a minimal amount of hot ethanol to yield the pure 1H-pyrazole.

Step-by-step mechanochemical protocol for solvent-free pyrazole isolation.

Protocol B: Microwave-Assisted Aqueous Synthesis of Pyrazoles

Objective: Rapid synthesis of substituted pyrazoles using water as a green solvent under microwave irradiation.

• Reaction Assembly: In a 10 mL microwave-safe pressure vial equipped with a magnetic stir bar, add the 1,3-dicarbonyl compound (1.0 mmol), hydrazine hydrochloride (1.2 mmol), and sodium acetate (1.2 mmol).

  • Causality: Hydrazine hydrochloride is used instead of free hydrazine for safety and stability. Sodium acetate acts as a mild base to liberate the free hydrazine in situ, initiating the nucleophilic attack.

• Solvent Addition: Add 3 mL of a Green Solvent mixture (Water:Ethanol, 2:1 v/v).

  • Causality: While water is the primary microwave absorber, the addition of ethanol acts as a phase-transfer bridge, ensuring initial homogeneity of the lipophilic dicarbonyl before microwave superheating takes over.

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation (150-180 W) at 80°C for 5-10 minutes[6].

  • Validation Checkpoint: Monitor the reaction via TLC (Hexane:Ethyl Acetate, 3:1). The disappearance of the UV-active dicarbonyl spot confirms complete conversion.

• Product Precipitation: Carefully vent the vial after cooling to room temperature. Pour the mixture into crushed ice (15 g).

  • Causality: The sudden drop in temperature and increase in aqueous polarity forces the hydrophobic pyrazole to crash out of solution quantitatively.

• Isolation: Filter the resulting solid, wash with cold water, and dry under a vacuum to afford the target pyrazole[7].

References

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review | ResearchGate |1

• A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative | Bentham Science Publishers | 2

• Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods | Thieme Connect |5

• 4.1.3.2. Synthesis of 1H-Pyrazoles Using Ball Mill, Grinding and Conventional Thermal Heating | RSC Publishing | 4

• Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs) | Thieme Connect | 3

• Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst | PubMed Central (NIH) | 6

• Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential | MDPI |

• Conventional and Microwave-Assisted Synthesis, Antitubercular Activity, and Molecular Docking Studies of Pyrazole and Oxadiazole Hybrids | ACS Publications | 7

Sources

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. books.rsc.org [books.rsc.org]
• 5. thieme-connect.com [thieme-connect.com]
• 6. Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Scale-Up Synthesis of Pyrazole Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Pyrazole Intermediates in Pharmaceutical and Agrochemical Development

Pyrazoles, five-membered aromatic heterocycles containing two adjacent nitrogen atoms, are a cornerstone of modern medicinal and agricultural chemistry.[1][2][3] Their versatile structure serves as a key pharmacophore in a wide array of therapeutic agents, including anti-inflammatory drugs like celecoxib, antipsychotics, and analgesics.[3] In the agrochemical sector, pyrazole derivatives are integral to the creation of potent herbicides and pesticides.[4][5] The consistent and large-scale production of high-purity pyrazole intermediates is therefore a critical bottleneck in the supply chain for these essential products.[5][6]

This document provides a comprehensive guide to the critical considerations and protocols for the successful scale-up of pyrazole intermediate synthesis. As a senior application scientist, the focus extends beyond mere procedural steps to elucidate the underlying chemical principles and process engineering challenges inherent in transitioning from laboratory-scale discovery to industrial-scale manufacturing.

Core Synthetic Strategies for Pyrazole Intermediates: A Comparative Overview

The construction of the pyrazole ring is predominantly achieved through a few robust and well-established synthetic strategies.[2][7] The choice of a particular route for scale-up depends on a multitude of factors including raw material cost and availability, reaction efficiency, regioselectivity, and the overall safety profile of the process.

The most common and industrially viable methods include:

• Knorr Pyrazole Synthesis and Related Condensations: This classical approach involves the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a hydrazine derivative.[4][7][8] It remains a widely used and economical method, particularly for simpler pyrazole structures.

• Synthesis from α,β-Unsaturated Carbonyls: This method is particularly effective for preparing pyrazoles with specific substitution patterns, leveraging the broad availability of chalcone precursors.[7]

• 1,3-Dipolar Cycloadditions: A more modern approach that offers high regioselectivity, making it ideal for the synthesis of complex, polysubstituted pyrazoles.[2][7][9] This often involves the in-situ generation of diazo compounds or nitrile imines.[7][9]

• Multicomponent Reactions (MCRs): These reactions offer significant advantages in terms of efficiency and atom economy by combining three or more reactants in a single step to form the pyrazole core.[2][7]

The following diagram illustrates the decision-making process for selecting a synthetic route for scale-up.

Caption: Decision matrix for selecting a pyrazole synthesis route for scale-up.

Critical Scale-Up Considerations: From Beaker to Reactor

Transitioning a synthetic route from the laboratory bench to a manufacturing plant introduces a new set of challenges that must be proactively addressed to ensure a safe, efficient, and reproducible process.

Thermochemistry and Heat Management

The cyclization step to form the pyrazole ring can be significantly exothermic.[10][11] On a large scale, the decreased surface-area-to-volume ratio of a reactor makes heat dissipation less efficient, increasing the risk of a thermal runaway.[10][11]

Mitigation Strategies:

• Slow Reagent Addition: Gradual addition of reagents, particularly the hydrazine component, is crucial to control the rate of heat generation.[10]

• Efficient Cooling: The reactor must be equipped with a cooling system adequate for the scale of the reaction.

• Dilution: While higher concentrations are often preferred for throughput, using an appropriate solvent volume can help to absorb and dissipate heat.[10]

Safety Profile of Reagents and Intermediates

A thorough hazard analysis of all materials is paramount.

• Hydrazine Derivatives: Many hydrazine-based reagents are toxic and require handling in well-ventilated areas with appropriate personal protective equipment.[10]

• Energetic Intermediates: Syntheses involving diazo compounds or other high-nitrogen content intermediates pose a risk of explosion.[10] A thermal stability analysis (e.g., Differential Scanning Calorimetry - DSC) of intermediates and the final product is highly recommended.[10]

• Diazotization Reactions: If the synthetic route involves the formation of a diazonium salt, strict temperature control (typically below 5°C) is essential to prevent decomposition and the rapid release of nitrogen gas.[10]

Solvent Selection and Optimization

The choice of solvent impacts reaction kinetics, solubility of intermediates and byproducts, and the ease of product isolation.[10] While common lab solvents like ethanol may be suitable for initial studies, a more robust solvent system may be necessary for large-scale production to facilitate easier product isolation through precipitation.[10]

Impurity Profile and Purification Strategy

Common impurities in pyrazole synthesis include regioisomers, unreacted starting materials, and byproducts from side reactions.[11]

Common Impurity Issues and Solutions:

Issue	Potential Cause	Recommended Action
Low Yield of Pyrazole Ring Formation	Incomplete reaction; side reactions due to incorrect temperature; poor quality of starting materials.[10]	Monitor reaction completion by HPLC; carefully control temperature; use high-purity starting materials.[10]
Formation of Regioisomers	Reaction conditions favoring multiple isomeric products.[11]	Screen different solvents and catalysts; lowering the reaction temperature may improve selectivity.[11]
Product Discoloration	Oxidation of the final product (especially if it contains amine functionalities); thermal decomposition.[10]	Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen); avoid excessive heating.[10]
Difficulty in Product Isolation	Product is an oil or does not crystallize easily; high solubility in the reaction solvent.[10]	Attempt to form a salt (e.g., hydrochloride) which may have better crystallinity; explore anti-solvent crystallization.[10][12]

A notable purification strategy for certain pyrazole intermediates involves the formation of a bisulfite adduct, which can be extracted into an aqueous layer, effectively separating it from organic impurities.[6]

Experimental Protocols for Scalable Pyrazole Synthesis

The following protocols are illustrative examples of common and scalable methods for the synthesis of pyrazole intermediates.

Protocol 1: Batch Synthesis via Knorr Cyclocondensation

This protocol describes a standard batch process for the synthesis of a generic 1,5-disubstituted-3-phenylpyrazole.

Materials:

• Phenylhydrazine

• A 1,3-dicarbonyl compound (e.g., acetylacetone)

• Ethanol

• Glacial Acetic Acid (catalyst)

• Sodium Hydroxide solution

• Ethyl Acetate

• Brine

Procedure:

• Reaction Setup: Charge the reactor with the 1,3-dicarbonyl compound and ethanol. Begin stirring and maintain the temperature at 20-25°C.[4]

• Reagent Addition: In a separate vessel, dissolve phenylhydrazine in ethanol. Slowly add this solution to the reactor over 1-2 hours, ensuring the temperature does not exceed 40°C.[4]

• Catalyst Addition: Once the addition is complete, add a catalytic amount of glacial acetic acid.[4]

• Reaction: Heat the mixture to reflux (approximately 78°C for ethanol) and maintain for 3-5 hours.[4] Monitor the reaction progress by HPLC.

• Work-up: Cool the reaction mixture to room temperature. Neutralize with a sodium hydroxide solution to a pH of 7-8.[4]

• Extraction: Remove the ethanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x).[4]

• Purification: Combine the organic layers and wash with brine.[4] The crude product can be further purified by recrystallization or column chromatography.

Protocol 2: Continuous Flow Synthesis of Pyrazoles

Continuous flow chemistry offers significant advantages for scale-up, including improved safety, better heat transfer, and enhanced reproducibility.[13][14] This protocol outlines a two-stage flow synthesis of substituted pyrazoles from acetophenones.[13]

Equipment:

• Two high-pressure pumps

• T-mixer

• Heated flow reactors (e.g., stainless steel coil and glass microreactor)

• Back-pressure regulator

• Collection vessel

Procedure:

• Stream Preparation:

  • Stream A: Prepare a solution of the starting acetophenone and dimethylformamide dimethyl acetal (DMADMF) in a suitable solvent like DMF.[13]

  • Stream B: Prepare a solution of hydrazine in DMF.[13]

• First Stage Reaction (Enaminone Formation): Pump Stream A through a heated stainless-steel coil reactor (e.g., at 170°C) to form the intermediate enaminone.[13]

• Second Stage Reaction (Cyclization): The output from the first reactor is mixed with Stream B in a T-mixer and then passed through a second heated reactor (e.g., a glass microreactor at 150°C) to effect the cyclization to the pyrazole.[13]

• Collection and Isolation: The product stream is cooled and collected. The solvent is removed under reduced pressure, and the crude product is purified as required.

The following diagram illustrates a typical continuous flow setup for pyrazole synthesis.

Caption: A simplified schematic of a two-stage continuous flow synthesis of pyrazoles.

Conclusion

The successful scale-up of pyrazole intermediate synthesis is a multifaceted endeavor that requires a deep understanding of chemical principles, process safety, and engineering. By carefully selecting the synthetic route, rigorously evaluating the thermochemical and safety hazards, and optimizing reaction and purification conditions, researchers and drug development professionals can ensure a robust and efficient manufacturing process. The adoption of modern technologies such as continuous flow chemistry can further enhance the safety and efficiency of large-scale pyrazole production, ultimately facilitating the development and availability of vital pharmaceutical and agrochemical products.

References

• Synthetic Development and Scale-Up of a Complex Pyrazole Fragment of Lenacapavir. (2024).
• Strategies for scaling up the synthesis of diphenyl-1H-pyrazole-4,5-diamine. Benchchem.
• Challenges in the scale-up synthesis of 5-Hydrazinyl-4-phenyl-1H-pyrazole. Benchchem.
• Application Notes and Protocols for the Industrial Scale-up Synthesis of 1,5-Dimethyl-3-phenylpyrazole. Benchchem.
• Process for the purification of pyrazoles.
• A Head-to-Head Comparison of Pyrazole Synthesis Routes for the Modern Researcher. Benchchem.
• Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry. GalChimia.
• The synthetic development of pyrazole nucleus: From reflux to microwave. (2013). Der Pharmacia Lettre.
• Knorr Pyrazole Synthesis. J&K Scientific LLC.
• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applic
• New "green" approaches to the synthesis of pyrazole deriv
• A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. (2018). PMC.
• The Essential Role of Pyrazole Intermedi
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022).

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. jk-sci.com [jk-sci.com]
• 9. scispace.com [scispace.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 13. galchimia.com [galchimia.com]
• 14. A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Rational Design and Synthesis of Pyrazole-Based Agrochemicals

Executive Summary

The pyrazole scaffold—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—has emerged as a "privileged" structure in modern agrochemical discovery[1]. Its robust aromatic stability, combined with multiple substitution sites, allows medicinal and agricultural chemists to precisely tune its steric and electronic properties[1][2]. This Application Note provides a comprehensive, self-validating guide to the biological mechanisms, quantitative efficacy, and synthetic methodologies of pyrazole derivatives, designed specifically for researchers and drug development professionals in the agrochemical sector.

Biological Targets and Mechanisms of Action

The versatility of the pyrazole core enables it to interact with a highly diverse set of biological targets across pests, weeds, and fungal pathogens[1]. Understanding the causality between the structural modification of the pyrazole ring and its biological target is critical for rational agrochemical design.

• Insecticides: Pyrazole-based insecticides primarily target the nervous system of pests. For example, fipronil acts as a potent antagonist of the GABA-gated chloride channel, leading to hyperexcitation and death[3]. Conversely, anthranilic diamides containing a pyrazole ring, such as chlorantraniliprole, function as ryanodine receptor modulators, causing uncontrolled calcium release and subsequent muscle paralysis[3].

• Fungicides: A major class of pyrazole fungicides are the Succinate Dehydrogenase Inhibitors (SDHIs). Compounds like fluxapyroxad and pyraclostrobin utilize a pyrazole-carboxamide pharmacophore to bind to Complex II of the fungal mitochondrial respiratory chain, effectively halting ATP production and arresting mycelial growth[1][4].

• Herbicides: Pyrazole derivatives such as pyrasulfotole and topramezone are potent inhibitors of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme[1][5]. Inhibition of HPPD depletes plastoquinone and tocopherol, leading to severe bleaching of new plant growth and eventual necrosis[1][5].

Biological targets and signaling pathways of pyrazole-based agrochemicals.

Quantitative Efficacy of Pyrazole Derivatives

Recent biological evaluations of rationally designed pyrazoles highlight their superior efficacy compared to legacy standards. Table 1 summarizes the lethal concentration (LC50) and effective concentration (EC50) of novel pyrazole derivatives against agricultural pests and pathogens.

Compound / Derivative	Target Organism	Activity Metric	Value (μg/mL)	Reference Standard	Standard Value (μg/mL)
Schiff base pyrazole 3f	Termites	LC50	0.001	Fipronil	0.038[6]
Schiff base pyrazole 3d	Termites	LC50	0.006	Fipronil	0.038[6]
Pyrazole derivative 6h	Locusts	LC50	47.68	Fipronil	63.09[6]
Pyrazole oxime 4a	Tobacco Mosaic Virus (TMV)	EC50	58.7	Ningnanmycin	52.7[7]

Synthetic Methodologies: Causality and Design

The construction of the pyrazole core predominantly relies on the Knorr cyclocondensation, where a 1,3-dicarbonyl compound reacts with a substituted hydrazine[1][2].

The Challenge of Regioselectivity: The fundamental challenge in this synthesis is regioselectivity; the reaction typically yields a mixture of 1,3,5- and 1,5,3-substituted isomers[2]. By carefully controlling the electrophilicity of the carbonyl carbons (via steric bulk or electron-withdrawing groups) and tuning the solvent polarity, chemists can drive the reaction toward the desired regioisomer[2].

Functionalization: For advanced agrochemicals like chlorantraniliprole, the pyrazole core must be functionalized. A critical step is the formation of an amide linkage. Utilizing coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in tandem with 1-Hydroxybenzotriazole (HOBt) is preferred[1]. EDCI activates the carboxylic acid, while HOBt forms a stable, yet highly reactive, active ester intermediate. This prevents side reactions such as racemization or N-acylurea formation, ensuring high yields of the target amide[1].

Logical workflow for the synthesis and functionalization of pyrazole agrochemicals.

Experimental Protocols (Self-Validating Systems)

Protocol A: Regioselective Knorr Synthesis of 1,3,5-Substituted Pyrazoles

Objective: Synthesize a functionalized pyrazole core via cyclocondensation. Causality: Glacial acetic acid is used as a catalyst to protonate the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the hydrazine nitrogen[1]. Ethanol provides a protic medium that stabilizes the transition state and allows for easy reflux.

Procedure:

• Dissolve 1.0 equivalent of the 1,3-diketone precursor in absolute ethanol (0.5 M concentration) in a round-bottom flask[1].

• Add 1.0 equivalent of the substituted hydrazine dropwise at 0 °C to control the initial exothermic hydrazone formation[1].

• Add a catalytic amount (2-3 drops) of glacial acetic acid[1].

• Attach a reflux condenser and heat the mixture to 78 °C for 4-6 hours.

• Self-Validation Step 1: Monitor the reaction via TLC (Hexane:Ethyl Acetate, 3:1). The disappearance of the UV-active diketone spot indicates completion.

• Cool to room temperature and remove ethanol under reduced pressure using a rotary evaporator[1].

• Dissolve the residue in ethyl acetate, wash sequentially with water and brine, and dry over anhydrous Na₂SO₄[1].

• Concentrate and purify via silica gel column chromatography[1].

• Self-Validation Step 2: Confirm regioselectivity via 1H NMR. The pyrazole C4-H proton should appear as a distinct singlet between 6.0 and 6.5 ppm.

Protocol B: EDCI/HOBt-Mediated Amide Coupling for Anthranilic Diamides

Objective: Synthesize 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide, a key intermediate for anthranilic diamide insecticides[1]. Causality: HOBt traps the unstable O-acylisourea generated by EDCI, forming an active ester that reacts smoothly with ammonium hydroxide, preventing the formation of inactive byproducts[1].

Procedure:

• Dissolve 1.0 eq of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid in anhydrous acetonitrile (0.2 M)[1].

• Add 1.2 eq of HOBt and 1.2 eq of EDCI. Stir at room temperature for 3 hours under an inert nitrogen atmosphere to form the active ester[1].

• Self-Validation Step 1: Analyze an aliquot via HPLC-MS. The mass of the HOBt-ester intermediate should be the dominant peak, confirming complete activation.

• Cool the reaction mixture to 0-10 °C using an ice bath[1].

• Slowly add an excess of ammonium hydroxide (NH₃·H₂O) dropwise[1].

• Stir for an additional 2 hours, allowing it to warm to room temperature.

• Extract the mixture with ethyl acetate. Wash the organic layers with water and brine, then dry over anhydrous Na₂SO₄[1].

• Concentrate the solution and purify the resulting solid by column chromatography[1].

• Self-Validation Step 2: Confirm product identity via IR spectroscopy (presence of primary amide N-H stretching at ~3350 and 3180 cm⁻¹ and C=O stretching at ~1650 cm⁻¹).

References

• Application Notes and Protocols: The Role of Pyrazoles in Modern Agrochemical Synthesis - Benchchem 1

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI 2

• Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents - NIH 6

• Synthesis and Antiviral Activities of Pyrazole Derivatives Containing an Oxime Moiety - ACS Publications 7

• PYRAZOLE CHEMISTRY IN CROP PROTECTION - CLOCKSS 5

• Bioefficacy of Different Formulations of Chlorantraniliprole 0.53%+Fipronil 0.8% GR Against Yellow Stem Borer of Rice - ResearchGate 3

• Synthesis and fungicidal activity of pyrazole derivatives containing 1,2,3,4-tetrahydroquinoline - SciSpace4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 6. Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Pyrazole Synthesis Support Center: Yield Optimization &amp; Troubleshooting

By: Senior Application Scientist

Welcome to the Pyrazole Synthesis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with suboptimal yields, poor regioselectivity, and product degradation during the synthesis of pyrazole scaffolds. Pyrazoles are critical pharmacophores in drug development, and their efficient construction is paramount. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your synthetic workflows.

Diagnostic Workflow for Low Pyrazole Yields

Before adjusting your stoichiometry, use the following diagnostic decision tree to identify the root cause of your yield loss.

Diagnostic workflow for resolving low yields in pyrazole synthesis.

Frequently Asked Questions & Troubleshooting Guides

Q1: My Knorr synthesis (1,3-dicarbonyl + hydrazine) yields a mixture of regioisomers, drastically reducing the isolated yield of the target pyrazole. How can I control regioselectivity?

Root Cause Analysis: The Knorr pyrazole synthesis often suffers from poor regioselectivity because asymmetric 1,3-dicarbonyls possess two distinct electrophilic centers. The initial nucleophilic attack by the substituted hydrazine can occur at either carbonyl, leading to a mixture of 1,3- and 1,5-disubstituted pyrazoles. Furthermore, uncatalyzed reactions at high temperatures can lead to thermodynamic mixtures rather than kinetically controlled pure products. Additionally, hydrazine reagents are highly sensitive to air oxidation, which lowers the effective concentration of the active nucleophile and stalls the reaction[1].

Field-Proven Strategy: Implement strict acid catalysis. Acidic conditions (e.g., using glacial acetic acid) drastically speed up pyrazole formation because both the imine formation step and the subsequent pyrazole cyclization involve protonating a ketone oxygen to activate the corresponding carbonyl carbon for nitrogenous attack[2]. This lowers the activation energy for the kinetically favored regioisomer, locking the intermediate into the desired cyclization pathway before thermal scrambling can occur.

Q2: 1,3-Dipolar cycloadditions with diazo compounds are giving me low yields (<50%) and significant decomposition. How can I optimize this?

Root Cause Analysis: Diazo compounds and nitrilimines are thermally labile. In traditional batch reactors, the long residence times (often 16–48 hours) required to overcome the activation energy barrier of the cycloaddition result in the thermal degradation of the dipole before it can successfully react with the alkyne or alkene dipolarophile.

Field-Proven Strategy: Transition to Microwave-Assisted Organic Synthesis (MAOS) or Continuous Flow chemistry. Microwave irradiation provides direct dielectric heating, rapidly overcoming the activation barrier and reducing reaction times from days to minutes, thereby outcompeting the degradation pathways[3]. Alternatively, continuous flow reactors ensure rapid mixing and precise temperature control, minimizing the risks associated with heating diazo compounds and decreasing total reaction time from 16 hours to just 30 minutes, significantly improving yields[4].

Kinetic competition in batch vs. microwave-assisted cycloaddition.

Q3: I am losing a significant portion of my product during the aqueous workup when using polar aprotic solvents like DMF or DMSO. Are there better solvent systems for yield recovery?

Root Cause Analysis: Pyrazoles, especially those with hydrogen-bonding potential (N-H), exhibit high solubility in aqueous mixtures containing DMF or DMSO. During liquid-liquid extraction, partition coefficients become unfavorable, leading to product loss in the aqueous layer.

Field-Proven Strategy: Utilize Deep Eutectic Solvents (DES) such as Choline Chloride/Tartaric Acid. DESs act as both a biocompatible solvent and an effective reaction medium. Their hydrogen-bonding interactions enhance reactivity and selectivity. More importantly, they eliminate the need for complex aqueous extractions; the product can often be precipitated directly, and the DES can be reused for up to five consecutive cycles without a drop in performance[5].

Quantitative Data: Strategy Comparison

The following table summarizes the expected performance metrics when upgrading from conventional batch synthesis to optimized methodologies.

Synthesis Strategy	Typical Reaction Time	Regioselectivity (Ratio)	Average Yield	Key Advantage
Conventional Batch (Uncatalyzed)	12 - 24 h	Poor (Mixtures)	40 - 60%	Requires only simple glassware.
Acid-Catalyzed Knorr	1 - 2 h	High (>95:5)	75 - 90%	Establishes kinetic control over cyclization.
Microwave-Assisted (MAOS)	5 - 15 min	Moderate to High	85 - 98%	Rapid dielectric heating prevents degradation.
Continuous Flow Chemistry	10 - 30 min	Excellent (>98:2)	80 - 95%	Precise heat transfer and high scalability.
Deep Eutectic Solvents (DES)	30 - 60 min	High	80 - 92%	Green chemistry with near-quantitative workup.

Self-Validating Experimental Protocols

Protocol A: Regioselective Acid-Catalyzed Knorr Synthesis

This protocol utilizes acid catalysis to drive the kinetically favored regioisomer, preventing thermodynamic scrambling.

• Preparation: Purge a round-bottom flask with inert gas (Nitrogen or Argon) to prevent hydrazine oxidation[1].

• Dissolution: Dissolve 1.0 equivalent of the 1,3-dicarbonyl compound (e.g., ethyl benzoylacetate) in 1-propanol (0.5 M concentration).

• Reagent Addition: Slowly add 1.05 equivalents of fresh hydrazine hydrate or phenylhydrazine. Self-Validation Check: The reaction is exothermic; a slight temperature increase confirms active hydrazine.

• Catalysis: Add a catalytic amount (0.1 equivalents) of glacial acetic acid.

• Heating: Heat the mixture to 100–110 °C with vigorous stirring for 1–2 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC), using the starting dicarbonyl as a reference (typically 30% ethyl acetate / 70% hexanes)[1].

• Isolation: Once complete, remove from heat. While still hot, slowly add deionized water with stirring. Cool the mixture in an ice bath to maximize precipitation. Filter the solid product and wash with cold hexanes to remove non-polar impurities.

Protocol B: Microwave-Assisted [3+2] Cycloaddition

This protocol uses dielectric heating to rapidly cross the activation barrier before diazo degradation can occur.

• Preparation: Combine the diazo compound (or in situ generated hydrazone) and the alkyne (1.2 equivalents) in a microwave-safe quartz vessel.

• Solvent Selection: Add a minimal amount of microwave-absorbing solvent (e.g., ethanol or acetic acid), or run the reaction neat if the substrates are liquid at reaction temperature.

• Irradiation: Seal the vessel and set the microwave reactor to 100–150 W, with a maximum temperature threshold of 120 °C. Irradiate for 10–15 minutes.

• Cooling & Validation: Cool the vessel rapidly using the reactor's compressed air system. Self-Validation Check: Analyze the crude mixture via LC-MS immediately. The absence of diazo dimerization byproducts confirms that the heating ramp was fast enough to favor the cycloaddition pathway[3].

• Purification: Evaporate the solvent under reduced pressure and purify the high-yield pyrazole via flash chromatography.

References

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL Source: National Center for Biotechnology Information (PMC) URL: [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds Source: MDPI URL:[Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques Source: RSC Publishing URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. thieme-connect.com [thieme-connect.com]

Technical Support Center: Controlling Regioselectivity in the Synthesis of Unsymmetrical Pyrazoles

Welcome to the technical support center for controlling regioselectivity in the synthesis of unsymmetrical pyrazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of pyrazole synthesis. Here, we will dissect the common challenges and provide actionable, field-proven solutions to direct the regiochemical outcome of your reactions.

Frequently Asked Questions (FAQs)

Q1: What are regioisomers in the context of pyrazole synthesis, and why is controlling their formation so critical?

A1: In pyrazole synthesis, particularly from the reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine, regioisomers are structural isomers that differ in the positioning of substituents on the pyrazole ring.[1] For instance, reacting 1-phenyl-1,3-butanedione with methylhydrazine can result in two distinct products: 1,5-dimethyl-3-phenyl-1H-pyrazole and 1,3-dimethyl-5-phenyl-1H-pyrazole.[1] The ability to selectively synthesize one isomer is paramount because different regioisomers can possess vastly different biological activities, toxicological profiles, and physicochemical properties.[1] For therapeutic applications and materials science, obtaining a single, pure regioisomer is often a stringent requirement.

Q2: What are the fundamental factors that dictate regioselectivity in the Knorr synthesis of pyrazoles?

A2: The regioselectivity of the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, is primarily governed by the interplay of steric and electronic effects of the substituents on both reactants, in addition to the reaction conditions.[1] Key influencing factors include:

• Steric Hindrance: Bulky substituents on the 1,3-dicarbonyl compound can sterically direct the initial nucleophilic attack of the hydrazine to the less hindered carbonyl group.[1]

• Electronic Effects: The electrophilicity of the two carbonyl carbons is a major determinant. Electron-withdrawing groups enhance the electrophilicity of a carbonyl carbon, making it more susceptible to initial attack.[1][2]

• Reaction Conditions: The choice of solvent and the presence of an acid or base catalyst can significantly influence the reaction pathway and, consequently, the regiochemical outcome.[1][3]

Q3: How significantly can the choice of solvent affect the regioselectivity of my pyrazole synthesis?

A3: The impact of the solvent on regioselectivity can be dramatic. The use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), has been demonstrated to substantially increase the regioselectivity in the formation of N-methylpyrazoles from 1,3-diketones and methylhydrazine, often yielding a single detectable regioisomer.[1][3] In contrast, conventional solvents like ethanol may lead to mixtures of regioisomers that are challenging to separate.[1]

Q4: How can I definitively characterize the regioisomers I've synthesized?

A4: Unambiguous characterization of pyrazole regioisomers is most reliably accomplished using Nuclear Magnetic Resonance (NMR) spectroscopy. The most powerful technique for this purpose is the 2D NMR experiment, Nuclear Overhauser Effect Spectroscopy (NOESY).[3] This method detects through-space proximity between protons, allowing for the definitive assignment of the regiochemistry of the substituents on the pyrazole ring.[3]

Troubleshooting Guides

Issue 1: My reaction is yielding a nearly 1:1 mixture of regioisomers.

Problem: The electronic and steric differentiation between the two carbonyl groups in your unsymmetrical 1,3-dicarbonyl substrate is insufficient under your current reaction conditions to favor the formation of one regioisomer.

Troubleshooting Workflow

Caption: Troubleshooting workflow for poor regioselectivity.

Actionable Solutions:

• Solvent Modification: As a primary step, consider switching to a fluorinated alcohol solvent like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[1][3] These solvents can significantly enhance regioselectivity.

• Catalyst Variation: If the reaction is being conducted under neutral conditions, introduce a catalytic amount of acid (e.g., acetic acid) or base (e.g., sodium acetate).[3] The reaction mechanism's sensitivity to pH can be exploited to alter the regiochemical outcome.[3]

• Temperature Adjustment: Lowering the reaction temperature can enhance kinetic control, potentially favoring the formation of one regioisomer over the other.[1]

Issue 2: The major product of my reaction is the undesired regioisomer.

Problem: The inherent electronic and steric properties of your starting materials favor the formation of the unwanted isomer under the current experimental conditions.

Strategies for Reversal:

• "Switchable" Catalysis: Recent advancements have shown that the choice of copper catalyst and base can "switch" the regiochemical outcome in the synthesis of N-aryl pyrazoles, providing access to either isomer from the same starting materials.[4] This offers a powerful strategy to override the inherent substrate bias.

• Directing Groups: The incorporation of a directing group on one of the reactants can orchestrate the reaction pathway to favor a specific regioisomer. Pyrazole and amide groups have been successfully employed as directing groups in C-H activation reactions to construct complex pyrazole derivatives.[5][6]

• Alternative Synthetic Routes: Consider alternative synthetic strategies that offer complementary regioselectivity. For example, the reaction of hydrazones with nitroolefins can be mediated by a strong base to yield 1,3,4-trisubstituted pyrazoles with reversed regioselectivity compared to other methods.[7][8]

Data-Driven Insights: Solvent and Substituent Effects

The following tables summarize experimental data highlighting the profound impact of solvent and substituent choice on regioselectivity.

Table 1: Effect of Solvent on Regioisomeric Ratio

Solvent	Regioisomeric Ratio (A:B)	Reference
Ethanol	55:45	[1]
Toluene	60:40	[1]
2,2,2-Trifluoroethanol (TFE)	>95:5	[1]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	>99:1	[1][3]
Data adapted from studies on the effect of fluorinated alcohols on pyrazole formation.[1][3] Regioisomer A is the 3-trifluoromethyl derivative and B is the 5-trifluoromethyl derivative.

Table 2: Influence of Hydrazine Substituent on Regioselectivity

Hydrazine Substituent (R-NHNH₂)	Regioisomeric Ratio (C:D)	Reference
Methyl (CH₃)	70:30	[1]
Phenyl (C₆H₅)	35:65	[1]
4-Nitrophenyl (4-NO₂-C₆H₄)	10:90	[1]
Data from a study on the cyclocondensation of an unsymmetrical β-diketone with various hydrazines, illustrating how the electronic nature of the hydrazine substituent can reverse regioselectivity.[1]

Issue 3: I have already synthesized a mixture of regioisomers and need to separate them.

Problem: A mixture of pyrazole regioisomers has been formed, and a pure sample of a single isomer is required for subsequent applications.

Separation Protocol:

• Thin-Layer Chromatography (TLC) Optimization:

  • Objective: To identify a solvent system that provides the best possible separation of the two regioisomers on a TLC plate.

  • Procedure:

    • Dissolve a small sample of the crude mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • Spot the solution onto several TLC plates.

    • Develop the plates in a variety of solvent systems with varying polarities (e.g., different ratios of hexanes and ethyl acetate).

    • Visualize the spots under UV light and/or by staining.

    • Identify the solvent system that gives the largest difference in Rf values between the two spots.

• Flash Column Chromatography:

  • Objective: To separate the regioisomers on a larger scale using the optimized solvent system.

  • Procedure:

    • Prepare a silica gel column.

    • Dissolve the crude mixture in a minimal amount of the optimized eluent or a stronger solvent.

    • Carefully load the sample onto the top of the column.

    • Elute the column with the optimized solvent system, collecting fractions.[1]

    • Monitor the fractions by TLC to determine which contain the pure desired isomer.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Experimental workflow for the separation of regioisomers.

References

• Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Regioselective Synthesis of Unsymmetrical 3,5-Dialkyl-1-arylpyrazoles. (2000). Organic Letters, 2(17), 2639-2641. [Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2023). Advanced Synthesis & Catalysis. [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2022). Molecules, 27(21), 7223. [Link]

• Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C–C/C–N bond formation. (2020). Organic & Biomolecular Chemistry, 18(38), 7549-7553. [Link]

• The scope of directing groups. Pyridine and pyrazole could also be... (n.d.). ResearchGate. Retrieved from [Link]

• Switchable and Selective Synthesis of Unsymmetrical N-Aryl Pyrazoles from 1,2,3-Thiadiazine-S-Oxides. (2023). ChemRxiv. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Reactions, 4(3), 509-548. [Link]

• Knorr pyrazole synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Regiocontrol in the synthesis of 1,5- or 1,4-substituted pyrazoles 12–14 from enones 4. (n.d.). ResearchGate. Retrieved from [Link]

• β-Diketones in the synthesis of polycyclic systems containing pyrazole fragments. (n.d.). ResearchGate. Retrieved from [Link]

• Knorr Pyrazole Synthesis. (n.d.). In P. K. S. M. (Ed.), Name Reactions in Heterocyclic Chemistry II. [Link]

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022). In Pyrazoles. IntechOpen. [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole synthesis [organic-chemistry.org]

Technical Support Center: Optimization of Pyrazole Ring Bromination

Welcome to the Technical Support Center for heterocyclic functionalization. This guide is engineered for researchers and drug development professionals seeking to optimize the bromination of pyrazole rings. Here, we bridge mechanistic theory with field-proven troubleshooting to ensure your synthetic workflows are robust, scalable, and regioselective.

Fundamental Principles & Regioselectivity (FAQ)

Q: Why does bromination almost exclusively occur at the C-4 position of the pyrazole ring, and how can I control it? A: The regioselectivity is governed by the mechanism of Electrophilic Aromatic Substitution (SEAr) . The pyrazole ring contains two electronegative nitrogen atoms that inductively withdraw electron density from the adjacent C-3 and C-5 positions. Consequently, the C-4 position remains the most electron-rich and thermodynamically stable site for electrophilic attack. To control this, ensure you are using mild brominating agents (like N-Bromosuccinimide, NBS) which preferentially target the C-4 position without forcing non-selective halogenation.

Q: I am observing N-bromination instead of C-4 bromination. What is causing this? A: N-bromination is a kinetic product. It typically occurs when the reaction is run in non-polar solvents (like CCl₄) or in the absence of acid catalysis. The N-Br bond is relatively weak; applying mild heat or adding a trace amount of Brønsted acid will usually trigger a rearrangement, driving the bromine atom to the thermodynamically favored C-4 carbon.

Q: When should I use elemental bromine (Br₂) versus N-Bromosuccinimide (NBS)? A: NBS is the industry standard for electron-rich to neutral pyrazoles due to its ease of handling, precise stoichiometry, and minimal generation of corrosive HBr. However, if your pyrazole is highly deactivated by electron-withdrawing groups (EWGs) at the C-3/C-5 positions, NBS may lead to sluggish or incomplete reactions. In such cases, Br₂ in acetic acid, or highly reactive alternatives like N-bromosaccharin (NBSac), are required to overcome the activation energy barrier[1].

Mechanistic Workflow

To understand the causality behind our troubleshooting steps, review the SEAr pathway below. Every optimization parameter (solvent polarity, temperature, catalyst) is designed to stabilize the Wheland intermediate.

Caption: Mechanistic pathway of Electrophilic Aromatic Substitution (SEAr) for C-4 pyrazole bromination.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: Significant Dibromination or Polybromination

• Root Cause: Over-bromination typically results from an excess of the brominating agent, localized concentration spikes during addition, or excessively high temperatures that override the activation energy differences between mono- and di-bromination[2].

• Corrective Action:

  • Titrate your NBS to ensure it is exactly 0.95 to 1.0 equivalents.

  • Lower the reaction temperature to 0°C.

  • Add the brominating agent portion-wise over 30 minutes to prevent exothermic spikes.

Issue 2: Sluggish or Incomplete Reactions

• Root Cause: The pyrazole ring is heavily deactivated by EWGs (e.g., -NO₂, -CF₃), or the solvent is insufficiently polar to stabilize the Wheland intermediate.

• Corrective Action: Switch from NBS to N-bromosaccharin (NBSac) . NBSac is significantly more reactive. Coupling this with a heterogeneous catalyst like silica gel-supported sulfuric acid (H₂SO₄/SiO₂) under solvent-free conditions can drive the reaction to completion in minutes[1]. Alternatively, use an organocatalyst like Gallocyanine to enhance halogen transfer.

Issue 3: Poor Substrate Solubility

• Root Cause: Highly substituted pyrazoles often exhibit poor solubility in standard polar aprotic solvents like Acetonitrile (MeCN) at low temperatures.

• Corrective Action: Transition to a binary solvent system (e.g., DMF/DCM) or utilize a biphasic phase-transfer catalysis (PTC) approach using tetrabutylammonium bromide (TBAB)[3].

Optimization Decision Matrix

Use the following logic tree to select your initial experimental conditions based on substrate properties and In-Process Control (IPC) feedback.

Caption: Decision matrix for optimizing pyrazole bromination based on substrate electronics and IPC results.

Quantitative Data & Optimization Parameters

The following table synthesizes optimal conditions for various pyrazole classes based on empirical literature data.

Substrate Type	Brominating Agent	Solvent / Catalyst	Temperature	Time	Typical Yield	Ref
Unsubstituted Pyrazoles	NBS (1.0 eq)	MeCN / Gallocyanine (cat.)	Room Temp	15 min	96%
1-Alkylpyrazoles	NBS (1.0 eq)	MeCN / None	0°C to RT	15–90 min	85–95%
1,3,5-Trisubstituted	NBSac (1.0 eq)	Solvent-free / H₂SO₄/SiO₂	Room Temp	7–15 min	85–94%	[1]
Pyrazole-3-carboxylic acid	Br₂ (1.0 eq)	H₂O / NaOH	20–25°C	1–2 h	~90%	[2]

Validated Experimental Workflows

Every protocol below is designed as a self-validating system. Do not proceed to workup without passing the In-Process Quality Control (IPQC) checkpoint.

Protocol A: Standard Monobromination of Electron-Rich Pyrazoles

Objective: Regioselective C-4 bromination using mild conditions.

• Preparation: Dissolve the pyrazole derivative (1.0 eq) in anhydrous Acetonitrile (MeCN) to achieve a 0.2 M concentration.

  • Causality: MeCN is a polar aprotic solvent that effectively solvates the reagents and stabilizes the polar Wheland intermediate without acting as a nucleophile.

• Temperature Control: Cool the reaction mixture to 0°C using an ice bath.

  • Causality: Lowering the thermal energy suppresses the kinetic pathways that lead to N-bromination and dibromination.

• Reagent Addition: Add recrystallized NBS (1.0 eq) portion-wise over 15 minutes. Protect the flask from light.

  • Causality: Portion-wise addition prevents localized concentration spikes and exothermic runaway. Light protection prevents radical-mediated side reactions.

• IPQC (Self-Validation): After 1 hour, extract a 10 µL aliquot, quench with 10% aqueous sodium thiosulfate (to destroy unreacted NBS and prevent artificial bromination in the analytical vial), and analyze via LC-MS.

  • Pass Criteria: Starting material < 2%; Dibromo impurity < 5%.

• Workup: Quench the bulk reaction with aqueous sodium thiosulfate, extract with Ethyl Acetate, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

Protocol B: Solvent-Free Synthesis for Deactivated Pyrazoles

Objective: Rapid, green synthesis of 4-bromopyrazoles using highly reactive N-bromosaccharin[1].

• Catalyst Activation: In a mortar, grind the 1,3-diketone (1.0 eq) and arylhydrazine (1.0 eq) with silica-supported sulfuric acid (H₂SO₄/SiO₂, 0.01 g per mmol).

  • Causality: Solid-state grinding forces high local concentrations, while the silica-supported acid acts as a heterogeneous proton donor to facilitate rapid pyrazole ring closure[1].

• Bromination: Add N-bromosaccharin (NBSac, 1.0 eq) directly to the mixture and grind thoroughly at room temperature.

  • Causality: NBSac is significantly more electrophilic than NBS. The solvent-free environment eliminates solvation barriers, allowing the reaction to proceed in under 10 minutes[1].

• IPQC (Self-Validation): Extract a micro-sample with CDCl₃, filter through a cotton plug, and run a rapid ¹H-NMR.

  • Pass Criteria: Complete disappearance of the C-4 proton singlet (typically observed around δ 6.2–6.5 ppm)[1].

• Workup: Wash the solid residue with n-hexane or ethyl acetate, filter off the heterogeneous catalyst, and evaporate the solvent to afford the pure 4-bromopyrazole[1].

References

• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions Source: Journal of the Mexican Chemical Society (SciELO), 2011, 55(4), 238-241. URL:[Link]

• Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent Source: The Journal of Organic Chemistry (ACS Publications), 2025. URL:[Link]

• Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds Source: National Institutes of Health (NIH) / Molecules, 2021. URL:[Link]

Sources

• 1. scielo.org.mx [scielo.org.mx]
• 2. Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

stability and handling of hydrazine reagents in pyrazole synthesis

Technical Support Center: Stability, Handling, and Troubleshooting of Hydrazine Reagents in Pyrazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when utilizing hydrazine reagents for the synthesis of pyrazole derivatives. Hydrazines are potent bidentate nucleophiles essential for cyclocondensation reactions with 1,3-dicarbonyls, acetylenic ketones, and α,β-unsaturated carbonyls[1],[2]. However, their inherent instability, toxicity, and susceptibility to oxidation often lead to poor yields, regioselectivity issues, and safety hazards[3],[4].

This guide provides causality-driven troubleshooting workflows, self-validating protocols, and quantitative data to ensure your synthetic pathways are both safe and highly efficient.

Part 1: Quantitative Data on Hydrazine Reagents

Selecting the correct form of hydrazine is the first step in optimizing pyrazole synthesis. The physical state and stability of the reagent directly dictate the reaction conditions and storage protocols required[3],[5].

Table 1: Stability, Physical Properties, and Storage of Common Hydrazine Reagents

Reagent	Chemical Formula	Physical State	Stability & Hazards	Storage Requirements
Hydrazine Hydrate	N₂H₄·H₂O	Colorless Liquid	Low: Highly volatile, hygroscopic, and corrosive,[4].	Tightly sealed, well-ventilated fume hood.
Hydrazine Sulfate	N₂H₆SO₄	White Crystalline Solid	High: Resists aerial oxidation; less volatile and safer to handle.	Room temperature, dry environment.
Phenylhydrazine	C₆H₅NHNH₂	Pale Yellow Liquid/Solid	Low: Rapidly oxidizes in air/light to form colored impurities.	Inert atmosphere (Argon/N₂), dark, < 8°C.
Hydrazine Dihydrochloride	N₂H₄·2HCl	White Solid	Moderate: Highly hygroscopic; decomposes at ~200°C[5].	Desiccated, inert atmosphere[5].

Part 2: Troubleshooting Workflows

Issue 1: Reagent Degradation and Low Pyrazole Yield

Low yields are frequently caused by the degradation of the hydrazine reagent or improper pH control during the reaction. Hydrazine is easily oxidized, and its nucleophilicity is highly dependent on its protonation state[3].

Caption: Troubleshooting workflow for low pyrazole yield and reagent degradation.

Causality Analysis: If the reaction pH is too low, the hydrazine nitrogen becomes fully protonated (forming non-nucleophilic salts), halting the initial imine formation. Conversely, if phenylhydrazine is exposed to air, it undergoes radical auto-oxidation, depleting the active nucleophile and introducing deep red/brown diazo impurities that inhibit cyclization[3].

Issue 2: Poor Regioselectivity in Unsymmetrical Pyrazoles

When reacting an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine (e.g., methylhydrazine or phenylhydrazine), the reaction typically yields a mixture of two regioisomers[3],[2].

Caption: Logical relationship governing regioisomer formation in pyrazole synthesis.

Causality Analysis: The primary amine (-NH₂) of the substituted hydrazine is less sterically hindered and more nucleophilic than the secondary amine (-NHR). It will preferentially attack the most electrophilic or least sterically hindered carbonyl group first. Adjusting the reaction temperature (kinetic vs. thermodynamic control) or altering the steric bulk of the dicarbonyl substituents can shift the regioselective ratio[3],[2].

Part 3: Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis of Pyrazoles via Hydrazine Sulfate

System Validation: This protocol utilizes reverse-phase HPLC to confirm the complete consumption of the hydrazine reagent before proceeding to the quenching step, ensuring operator safety and maximum yield[3].

• Reagent Preparation: Dissolve 1.0 equivalent of hydrazine sulfate (N₂H₆SO₄) in a 10% aqueous sodium hydroxide solution. Causality: Hydrazine sulfate is highly stable but non-nucleophilic due to protonation. The mild base neutralizes the sulfate salt, liberating the active free hydrazine base in situ[3].

• Electrophile Addition: Cool the alkaline hydrazine solution to 0–5 °C in an ice bath. Add 1.0 equivalent of the 1,3-dicarbonyl compound dropwise. Causality: The initial formation of the hydrazone intermediate is highly exothermic. Cooling prevents thermal degradation of the hydrazine and suppresses unwanted side reactions[3].

• Cyclocondensation: Remove the ice bath and stir the mixture at 15 °C for 1 hour. Causality: Allowing the reaction to warm slightly provides the activation energy required for the intramolecular cyclization and subsequent dehydration to form the stable pyrazole ring[1]. Validation Check: Withdraw a 10 µL aliquot, dilute in mobile phase, and analyze via reverse-phase HPLC. The reaction is complete when the UV-active dicarbonyl peak is entirely replaced by the pyrazole product peak[3].

• Safe Quenching: Add 2.0 equivalents of acetone to the reaction mixture. Causality: Acetone rapidly reacts with any residual, highly toxic hydrazine to form a stable, volatile dimethylhydrazone. This eliminates the risk of hydrazine exposure during the extraction phase[3].

• Workup: Dilute with water to dissolve precipitated inorganic salts, extract with ethyl acetate, wash with saturated NaCl, and dry over anhydrous K₂CO₃[3].

Protocol B: Purification and Handling of Degraded Phenylhydrazine

System Validation: The success of this purification is validated by the visual transition from a dark red/brown liquid to a pale yellow liquid/solid, confirming the removal of oxidized impurities.

• Visual Assessment: Inspect the phenylhydrazine. Pure reagent is a pale yellow liquid or solid (MP: 19 °C). A reddish-brown color indicates significant air-oxidation[3].

• Vacuum Distillation: Distill the degraded phenylhydrazine under reduced pressure (e.g., 120 °C at 12 mmHg). Causality: Phenylhydrazine boils at 243 °C at atmospheric pressure. Heating to this temperature causes severe thermal decomposition. Vacuum distillation isolates the pure reagent without inducing thermal breakdown[3].

• Inert Storage: Backfill the receiving flask with argon, transfer to an amber glass bottle, and store at 4 °C. Causality: Argon displaces oxygen to prevent radical auto-oxidation, while the amber bottle blocks UV-induced degradation pathways[3].

Part 4: Frequently Asked Questions (FAQs)

Q1: Why is my reaction mixture turning deep red during pyrazole synthesis? A1: The formation of deep yellow or red impurities is a classic sign of reagent degradation, particularly when using phenylhydrazine. Phenylhydrazine is highly sensitive to air and light, oxidizing to form colored diazo compounds and radical species. To prevent this, always use freshly distilled reagents and conduct the reaction under an inert atmosphere (nitrogen or argon)[3].

Q2: How does the pH of the reaction affect my pyrazole yield? A2: The pH dictates the nucleophilicity of the hydrazine. While mildly acidic conditions can catalyze the initial activation of the dicarbonyl compound, an excessively low pH will fully protonate the hydrazine (forming non-nucleophilic salts). Conversely, highly basic conditions can degrade the dicarbonyl compound. Maintaining a controlled pH ensures the hydrazine remains active[3].

Q3: Is it safer to use hydrazine hydrate or hydrazine sulfate? A3: Hydrazine sulfate is significantly safer and more stable. Hydrazine hydrate is a volatile, highly toxic liquid that readily absorbs moisture (hygroscopic) and degrades over time. Hydrazine sulfate is a crystalline solid that is less prone to decomposition and aerial oxidation, making it the preferred choice when stability is a concern[3],[4].

Q4: How should I properly store hydrazine dihydrochloride? A4: Hydrazine dihydrochloride is highly hygroscopic and air-sensitive. It must be stored in a cool, dry, well-ventilated area, ideally in a desiccator under an inert atmosphere. Exposure to moisture leads to caking and chemical degradation, while elevated temperatures (approaching 200 °C) cause decomposition into hazardous hydrogen chloride and nitrogen oxides[5].

Part 5: References

• MDPI. "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review." Reactions, 2023.[Link]

• PMC. "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." NIH, 2022.[Link]

• ACS. "Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes." Organic Process Research & Development, 2013.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Byproduct Formation in Multicomponent Pyrazole Reactions

Welcome to the Technical Support Center for heterocyclic synthesis. Multicomponent reactions (MCRs) are highly efficient, atom-economical pathways for synthesizing densely functionalized pyrazoles[1]. However, combining three or more highly reactive species (e.g., hydrazines, 1,3-dicarbonyls, aldehydes, and malononitrile) in a single vessel inevitably introduces competing kinetic pathways.

As an Application Scientist, I have designed this guide to help you troubleshoot and eliminate the three most common failure modes in pyrazole MCRs: regioisomeric mixtures , incomplete aromatization , and off-target condensations .

Diagnostic Workflow for Pyrazole MCR Byproducts

Before adjusting your stoichiometry or solvent, use the diagnostic flowchart below to match your analytical symptoms (NMR/TLC/MS) to the underlying mechanistic failure.

Diagnostic flowchart for identifying and resolving pyrazole MCR byproducts.

Troubleshooting Guide: Controlling Regioselectivity (1,3- vs. 1,5-Substitution)

Symptom: Your NMR spectra show duplicate sets of peaks, and TLC reveals two closely eluting spots that are difficult to separate. Causality: When asymmetric 1,3-dielectrophiles (such as β -ketoesters) react with substituted arylhydrazines, the initial nucleophilic attack can occur at either carbonyl carbon. Because the activation energy difference between these two transition states is minimal, the reaction yields a statistical or mixed ratio of 1,3- and 1,5-substituted pyrazoles[1]. Solution: Transition from a simultaneous MCR to a consecutive (pseudo) MCR by converting the dicarbonyl into an enaminone. The enaminone heavily polarizes the double bond, dictating that the initial attack by the hydrazine occurs strictly via an addition-elimination mechanism, locking in the regiochemistry[1][2].

Step-by-Step Protocol: Regioselective Consecutive 3-Component Synthesis

• Intermediate Formation: In a dry flask, dissolve the β -ketoester (1.0 equiv) and dimethylformamide dimethyl acetal (DMF-DMA, 1.1 equiv) in a polar aprotic solvent (e.g., DMF). Stir at 80°C for 2 hours to form the enaminone intermediate.

• Hydrazine Addition: Cool the reaction mixture to room temperature. Slowly add the substituted arylhydrazine (1.05 equiv).

• Cyclocondensation: Add a catalytic amount of a Lewis acid (e.g., SmCl 3​ ) or glacial acetic acid to activate the carbonyl[1]. Heat the mixture to 90°C for 4 hours.

• Validation: The enaminone ensures the more nucleophilic nitrogen of the hydrazine attacks the activated double bond first. This eliminates the amine leaving group and strictly forms the 1,3-substituted pyrazole.

• Workup: Quench with water, extract with EtOAc, wash extensively with brine to remove DMF, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

Troubleshooting Guide: Incomplete Cyclization (Pyrazoline Impurities)

Symptom: The reaction mixture turns deep yellow or red, and Mass Spectrometry (MS) reveals an [M+2] peak, indicating the presence of a pyrazoline intermediate rather than the fully aromatic pyrazole[3][4]. Causality: MCRs utilizing α,β -unsaturated carbonyls (enones) and hydrazines naturally form pyrazolines as the primary cyclization product. Without a built-in leaving group (like a halogen or dialkylamino group) or an external oxidant, the thermodynamic driving force to aromatize into a pyrazole is stalled[4]. Solution: Incorporate an in-situ oxidative aromatization step into the one-pot workflow[4][5].

Table 1: Optimization of Oxidative Aromatization in Pyrazole MCRs

Reagent System	Substrate Type	Additive / Oxidant	Yield of Pyrazole	Byproduct (Pyrazoline)
Hydrazine + α,β -enone	Standard enone	None (Air only)	45%	50%
Hydrazine + α,β -enone	Standard enone	m-CPBA	88%	5%
Hydrazine + α,β -enone	Standard enone	I 2​ (catalytic) + DMSO	92%	<2%
Hydrazine + β -dimethylamino vinyl ketone	Enaminone	None (spontaneous elimination)	95%	Not detected

Protocol for I 2​ -Mediated Oxidative One-Pot Synthesis

• Reaction Setup: Combine the α,β -unsaturated ketone (1.0 equiv), hydrazine hydrate (1.2 equiv), and iodine (20 mol%) in DMSO (0.5 M concentration).

• Heating: Stir the mixture at 100°C. In this self-validating system, iodine acts as a catalyst while DMSO serves as the terminal oxidant, facilitating the rapid dehydrogenation of the pyrazoline intermediate[5].

• Quenching: Upon completion (typically 2–3 hours, monitored by TLC), cool to room temperature and quench with saturated aqueous Na 2​ S 2​ O 3​ to neutralize any residual iodine.

• Isolation: Extract with dichloromethane. The organic layer will contain the fully aromatized pyrazole with minimal to no pyrazoline contamination.

Troubleshooting Guide: Off-Target Condensations in Pyrano[2,3-c]pyrazoles

Symptom: In four-component syntheses (aldehyde + malononitrile + β -ketoester + hydrazine), you observe low yields of the desired pyranopyrazole, accompanied by the formation of uncyclized hydrazones or bis-pyrazoles[6][7]. Causality: In a true one-pot reaction, the rates of the Knoevenagel condensation (aldehyde + malononitrile) and the pyrazolone formation ( β -ketoester + hydrazine) must be perfectly synchronized. If the hydrazine reacts prematurely with the aldehyde, a stable hydrazone byproduct forms, permanently derailing the cascade[7]. Solution: Control the order of addition (sequential MCR) to ensure the Knoevenagel intermediate is fully formed before introducing the hydrazine[7].

Protocol for Sequential Addition (Pseudo-MCR)

• Step 1 (Knoevenagel Condensation): Mix the aromatic aldehyde (1.0 equiv) and malononitrile (1.0 equiv) in ethanol. Add a suitable catalyst (e.g., NiFe 2​ O 4​ nanoparticles, 10 mol%). Stir at room temperature for 15 minutes to generate the highly polarized benzylidene malononitrile intermediate[7].

• Step 2 (Pyrazolone Formation): In a separate vial, briefly mix ethyl acetoacetate (1.0 equiv) and hydrazine hydrate (1.0 equiv) for 5 minutes.

• Step 3 (Michael Addition & Cyclization): Combine the two mixtures. The pre-formed pyrazolone will undergo a clean Michael addition to the benzylidene intermediate, followed by intramolecular cyclization.

• Validation: This sequential approach kinetically isolates the aldehyde from the hydrazine, boosting target yields to >90% and completely eliminating hydrazone byproducts[7].

Frequently Asked Questions (FAQs)

Q: Why does my pyrazole synthesis yield a dark red/yellow oil instead of a crystalline solid? A: Colored impurities often result from the spontaneous oxidation of unreacted substituted arylhydrazines or the formation of azo-compounds[3]. Ensure strict stoichiometric control (avoid large excesses of hydrazine). If spontaneous oxidation persists, perform the reaction under an inert argon or nitrogen atmosphere.

Q: Can I use water as a solvent to reduce byproduct formation? A: Yes. Water often enhances the rate of MCRs via the hydrophobic effect, which tightly packs the non-polar reactants together. This accelerates the desired multicomponent cascade over slower, bimolecular side reactions. For example, ultrasonic irradiation in aqueous media has been shown to yield pyrano[2,3-c]pyrazoles in 98% yield within 10 minutes, effectively outcompeting byproduct formation[6].

Q: How do I separate 1,3- and 1,5-regioisomers if they have already formed? A: Regioisomers are notoriously difficult to separate via standard silica gel chromatography due to their nearly identical polarities[3]. If separation is mandatory, attempt fractional recrystallization from hot ethanol/water mixtures, or utilize preparative HPLC. However, optimizing the reaction for regioselectivity upfront (using the enaminone protocol above) is always the scientifically sound approach.

References

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps Beilstein Journal of Organic Chemistry URL:[Link]

• Pyrazole synthesis Organic Chemistry Portal URL:[Link]

• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions RSC Advances URL:[Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review MDPI Molecules URL:[Link]

• Synthesis of polysubstituted amino pyrazole via multicomponent strategy using NiFe2O4 nanocatalyst Der Pharma Chemica URL:[Link]

• Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer’s Disease and Parkinson’s Disease Treatment (2011–2020) MDPI Molecules URL:[Link]

Sources

• 1. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Pyrazole synthesis [organic-chemistry.org]
• 6. Green multicomponent synthesis of pyrano[2,3- c ]pyrazole derivatives: current insights and future directions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05570A [pubs.rsc.org]
• 7. derpharmachemica.com [derpharmachemica.com]

Reference Data & Comparative Studies

Comprehensive Spectroscopic Characterization and Performance Comparison of 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile

As drug development increasingly targets complex kinase inhibitors and immunomodulators, the demand for highly pure, bifunctional heterocyclic building blocks has surged. 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile (CAS: 2222511-91-1)[1] serves as a critical scaffold in medicinal chemistry. It offers both a reactive electrophilic center (C4–Br) for metal-catalyzed cross-couplings and a polar, hydrogen-bonding motif (C3–CN, N1–H) essential for target protein interaction.

This guide objectively compares the synthetic performance and analytical characteristics of this brominated product against its common alternatives, providing researchers with actionable, self-validating protocols for integration into drug discovery workflows.

Alternative Comparison: Why Choose the Brominated Scaffold?

When designing a synthetic route for C4-arylated pyrazoles, chemists typically evaluate three building block strategies. The brominated product offers a distinct performance advantage over its unbrominated precursor and iodo-analog [2].

Substrate / Building Block	Reaction Pathway	Typical Yield	Key Limitations / Advantages
4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile (Product)	Direct Suzuki-Miyaura Coupling	85–95%	Optimal Balance: Highly stable to long-term storage; resists spontaneous dehalogenation while maintaining excellent reactivity with Pd(0) catalysts.
5-Methyl-1H-pyrazole-3-carbonitrile (Alternative A)	Direct C–H Arylation	30–45%	Poor Performance: Requires harsh oxidants and elevated temperatures; poor regioselectivity and incompatible with sensitive functional groups.
4-Iodo-5-methyl-1H-pyrazole-3-carbonitrile (Alternative B)	Direct Suzuki-Miyaura Coupling	60–70%	Instability: Highly reactive but prone to premature hydrodehalogenation under basic conditions, yielding unfunctionalized byproducts.

Causality in Building Block Selection: While direct C–H arylation of Alternative A avoids a pre-halogenation step, the harsh conditions required severely limit the substrate scope. Conversely, Alternative B (iodo) is highly reactive but frequently suffers from side reactions under standard basic Suzuki conditions. The brominated product strikes the optimal balance, enabling mild, high-yielding cross-couplings without sacrificing shelf stability.

Spectroscopic Characterization & Purity Validation

To ensure reproducible downstream performance, rigorous spectroscopic fingerprinting is mandatory. The following data outlines the definitive markers used to differentiate the target product from its unbrominated precursor and over-brominated artifacts.

Comparative Spectroscopic Data

Analytical Technique	4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile (Product)	5-Methyl-1H-pyrazole-3-carbonitrile (Precursor Impurity)	Diagnostic Difference
1 H NMR (DMSO-d 6​ )	δ 13.5 (br s, 1H, NH), δ 2.3 (s, 3H, CH 3​ )	δ 13.2 (br s, 1H, NH), δ 6.5 (s, 1H, C4-H) , δ 2.2 (s, 3H, CH 3​ )	Absence of the δ 6.5 ppm peak confirms complete bromination at C4.
13 C NMR (DMSO-d 6​ )	C4: δ 96.5 ppm	C4: δ 105.2 ppm	Upfield shift of C4 due to the heavy atom effect of Bromine.
LC-MS (ESI-)	m/z 184 and 186 (1:1 ratio)	m/z 106	The signature 1:1 isotopic doublet confirms the presence of one Bromine atom.
FT-IR	~2230 cm −1 (C ≡ N), ~650 cm −1 (C-Br)	~2230 cm −1 (C ≡ N), No peak at 650 cm −1	Appearance of the C-Br stretch.

Causality in Solvent Choice: DMSO-d 6​ is strictly required over CDCl 3​ for NMR acquisition. The pyrazole N–H and the –CN moiety engage in severe intermolecular hydrogen bonding. In non-polar solvents like CDCl 3​ , this causes polymeric aggregation, resulting in extreme peak broadening and loss of resolution. DMSO-d 6​ disrupts these hydrogen-bond networks, yielding sharp, quantifiable singlets.

Fig 1. Spectroscopic validation workflow for confirming pyrazole building block purity.

Experimental Protocols

Protocol A: Self-Validating Spectroscopic Analysis

• Sample Preparation: Dissolve 5 mg of the pyrazole product in 0.6 mL of anhydrous DMSO-d 6​ .

• NMR Acquisition: Acquire the 1 H NMR spectrum at 400 MHz. Crucial Step: Set the relaxation delay (D1) to ≥ 2.0 seconds to ensure accurate integration of the broad N–H proton exchange.

• LC-MS Analysis: Run a reverse-phase gradient (Water/Acetonitrile with 0.1% Formic Acid). Monitor in ESI- (negative) mode.

• In-Process Validation Check: Before releasing the batch for synthesis, visually inspect the NMR baseline at 6.5 ppm. It must be completely flat. Simultaneously, verify the mass spectrum displays the 1:1 m/z 184/186 doublet, confirming no unbrominated precursor remains.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol outlines the optimal conditions for coupling the brominated scaffold with arylboronic acids [3].

• Reagent Charging: In a dried Schlenk tube, add 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile (1.0 eq), the desired arylboronic acid (1.2 eq), K 2​ CO 3​ (2.0 eq), and Pd(dppf)Cl 2​ (0.05 eq).

• Solvent Addition & Degassing: Add a degassed mixture of 1,4-dioxane/H 2​ O (4:1 v/v). Purge the solution with N 2​ for 5 minutes.

• Reaction Execution: Seal the tube and heat to 90°C for 4 hours.

• In-Process Validation: Sample 10 µL of the reaction mixture, dilute in Methanol, and run a rapid LC-MS. The reaction is deemed complete when the m/z 184/186 doublet is entirely replaced by the desired product mass.

• Workup: Cool to room temperature, extract with Ethyl Acetate (3x), wash with brine, dry over Na 2​ SO 4​ , and purify via flash chromatography.

Causality in Reaction Design:

• Catalyst: Pd(dppf)Cl 2​ is selected over standard Pd(PPh 3​ ) 4​ because the bidentate dppf ligand enforces a cis-geometry on the palladium intermediate, significantly accelerating the reductive elimination step. This is crucial for electron-rich heterocyclic bromides which otherwise stall at the transmetalation stage.

• Solvent/Base: The biphasic 1,4-dioxane/water system ensures complete dissolution of both the organic pyrazole and the inorganic base. K 2​ CO 3​ is chosen as a mild base that effectively activates the boronic acid without causing base-catalyzed degradation of the sensitive –CN group.

Fig 2. Suzuki-Miyaura cross-coupling pathway utilizing the brominated pyrazole scaffold.

References

• Title: Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Antitubercular 2-Pyrazolylpyrimidinones: Structure–Activity Relationship and Mode-of-Action Studies Source: National Institutes of Health (PMC) URL: [Link]

Comparative Bioactivity of Pyrazole Regioisomers: A Mechanistic and Experimental Guide

Executive Summary

Pyrazoles are privileged scaffolds in medicinal chemistry, featured prominently in blockbuster drugs ranging from anti-inflammatories to kinase inhibitors. However, the synthesis of substituted pyrazoles often yields a mixture of regioisomers—most notably 1,3-disubstituted and 1,5-disubstituted variants. As an application scientist, I frequently observe that the seemingly subtle transposition of substituents across the pyrazole ring drastically alters the molecule's three-dimensional pharmacophore.

This guide provides an objective, data-driven comparison of pyrazole regioisomers, detailing the causality behind their divergent bioactivities and providing self-validating experimental protocols for their synthesis and evaluation.

Mechanistic Grounding: The Causality of Regioisomer Bioactivity

The biological activity of a small molecule is dictated by its spatial complementarity with a target protein's binding pocket. In pyrazole regioisomers, the relative vector of the substituents dictates both steric profiling and the orientation of hydrogen-bond donors/acceptors.

Case Study: COX-2 Inhibition by Diarylpyrazoles The development of selective cyclooxygenase-2 (COX-2) inhibitors perfectly illustrates this phenomenon. Celecoxib (SC-58635) is a 1,5-diarylpyrazole. Its 1,5-substitution pattern forces the two aryl rings into a specific dihedral conformation that perfectly occupies the distinct V-shaped binding pocket of COX-2[1]. Specifically, the sulfonamide group on the 1-phenyl ring extends into a secondary side pocket of COX-2 (lined by Arg513 and Val523), while the 5-aryl group occupies the main hydrophobic channel[2].

Conversely, the 1,3-diarylpyrazole regioisomer projects its aryl groups at a wider, incompatible angle. This structural divergence causes a severe steric clash within the COX-2 active site and fails to align the critical sulfonamide moiety with Arg513[2]. Consequently, the 1,3-regioisomer is practically devoid of COX-2 inhibitory activity[3]. Furthermore, neither isomer can easily access the COX-1 active site due to the presence of the bulky Ile523 residue, which replaces the smaller Val523 found in COX-2[4].

Mechanistic binding divergence of pyrazole regioisomers in COX-1 and COX-2 active sites.

Quantitative Data Presentation

To objectively compare the performance of these structural alternatives, we summarize the in vitro enzymatic assay data for classic diarylpyrazole regioisomers.

Compound / Scaffold	Regioisomer Type	COX-2 IC50 (μM)	COX-1 IC50 (μM)	Selectivity Index (COX-1/COX-2)	Bioactivity Status
Celecoxib (SC-58635)	1,5-Diarylpyrazole	0.04 - 0.06	> 15.0	> 300	Highly Potent & Selective[1]
SC-58125 Analog	1,3-Diarylpyrazole	> 100 (Inactive)	> 100 (Inactive)	N/A	Devoid of Activity[3]
Azido-Celecoxib Analog	1,5-Diarylpyrazole	1.50	> 100.0	~ 64	Potent & Selective[2]
Azido-Celecoxib Analog	1,3-Diarylpyrazole	Modest	Modest	~ 4	Poor Selectivity[2]
Iodo-Celecoxib Analog (8)	1,5-Diarylpyrazole	0.05	> 66.0	> 1300	Highly Potent & Selective[4]

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, researchers must employ self-validating workflows. The following protocols detail the synthesis, isolation, structural confirmation, and biological assaying of pyrazole regioisomers, explaining the causality behind each critical step.

Self-validating experimental workflow for the synthesis, isolation, and bioassay of pyrazoles.

Protocol 1: Regioselective Synthesis & Structural Validation

Objective: Synthesize and unambiguously differentiate 1,3- and 1,5-diarylpyrazoles prior to biological testing.

• Condensation Reaction: React a 1,3-dicarbonyl compound (e.g., 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione) with an arylhydrazine hydrochloride in refluxing ethanol[3].

  • Causality: The use of the hydrochloride salt in a protic solvent thermodynamically favors the formation of the 1,5-regioisomer, though a minor fraction of the 1,3-isomer will inherently co-form[3].

• Chromatographic Separation: Isolate the crude mixture and subject it to silica gel flash chromatography (eluting with an EtOAc/Hexane gradient)[3].

  • Causality: The distinct dipole moments and steric profiles of the regioisomers result in different retention factors (Rf), allowing for baseline separation.

• Structural Validation (Critical Step): Perform 2D NOESY (Nuclear Overhauser Effect Spectroscopy) NMR on the purified fractions.

  • Causality: 1D NMR is often insufficient to differentiate the pyrazole core proton (C4-H). NOESY identifies spatial proximity (< 5 Å). In the 1,5-isomer, the C4-H will show a strong NOE cross-peak with the ortho-protons of the 5-aryl ring. This cross-peak is absent or altered in the 1,3-isomer, providing a self-validating structural confirmation before any biological resources are expended.

Protocol 2: In Vitro Enzymatic Bioassay (COX-1 vs. COX-2)

Objective: Quantify the IC50 values to determine target selectivity and validate the pharmacophore model.

• Enzyme Reconstitution: Incubate purified recombinant human COX-1 and COX-2 enzymes with hematin (1 μM) in Tris-HCl buffer (pH 8.0) for 15 minutes at room temperature[4].

  • Causality: Cyclooxygenases are holoenzymes that require a heme cofactor for their peroxidase activity. Reconstitution ensures baseline enzymatic viability and prevents false negatives.

• Inhibitor Incubation: Add the isolated pyrazole regioisomers (dissolved in DMSO, final concentration <1% v/v to prevent solvent toxicity) at varying concentrations (e.g., 0.001 to 100 μM) and incubate for 10 minutes at 37°C[4].

  • Causality: This pre-incubation allows time-dependent, slow-binding inhibitors (characteristic of 1,5-diarylpyrazoles) to fully equilibrate within the active site.

• Substrate Addition & Reaction: Initiate the reaction by adding arachidonic acid (final concentration 50 μM) and a colorimetric/fluorometric electron donor (e.g., TMPD)[4].

  • Causality: As the enzyme converts arachidonic acid to PGG2 and then PGH2, TMPD is oxidized. The rate of TMPD oxidation is directly proportional to enzyme activity, creating a reliable, quantifiable readout.

• Data Analysis: Measure the absorbance/fluorescence and plot the fractional activity versus inhibitor concentration. Fit the data to a 4-parameter logistic non-linear regression model to calculate the IC50.

  • Causality: A 4-parameter fit accounts for baseline drift and provides a statistically robust determination of potency, ensuring the comparison between the 1,3 and 1,5 isomers is mathematically sound.

References

• Source: nih.
• Title: Design and Synthesis of Celecoxib and Rofecoxib Analogues as Selective Cyclooxygenase-2 (COX-2)
• Source: nih.
• Source: scribd.com (Originally published in Journal of Medicinal Chemistry)

Sources

• 1. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. [123I]-Celecoxib Analogues as SPECT Tracers of Cyclooxygenase-2 in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In-Vitro and In-Vivo Evaluation of Pyrazole Compounds

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its remarkable versatility and presence in numerous compounds with a wide spectrum of pharmacological activities.[1][2] This guide provides an in-depth, comparative analysis of the essential in-vitro and in-vivo methodologies used to evaluate pyrazole derivatives, moving beyond a simple listing of protocols to explain the causal links behind experimental choices. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for assessing the therapeutic potential of this privileged heterocyclic structure.

The Pyrazole Core: A Privileged Scaffold in Drug Discovery

Pyrazoles are five-membered heterocyclic aromatic rings containing two adjacent nitrogen atoms. This unique structure imparts favorable physicochemical properties that contribute to enhanced pharmacokinetic and pharmacodynamic profiles in drug candidates.[3][4] The versatility of the pyrazole ring allows for extensive structural modifications, enabling the fine-tuning of biological activity against a diverse array of molecular targets.[1] Consequently, pyrazole derivatives have been successfully developed into approved drugs for a range of conditions, including inflammation (Celecoxib), cancer (Crizotinib), and psychosis (CDPPB).[2][3][4]

The journey from a novel pyrazole compound in a flask to a potential clinical candidate is a rigorous one, paved with a series of carefully selected in-vitro and in-vivo evaluations. This guide will navigate that path, providing both the "how" and the "why" of these critical experimental stages.

In-Vitro Evaluation: From Target Engagement to Cellular Effects

In-vitro assays are the foundational step in the evaluation of any new chemical entity. They are designed to be rapid, cost-effective, and provide a high-throughput assessment of a compound's biological activity in a controlled, non-living system. The choice of assays is dictated by the intended therapeutic application of the pyrazole compound.

Anticancer Activity

A significant area of research for pyrazole compounds is in oncology.[5] In-vitro anticancer evaluation typically follows a tiered approach, starting with broad cytotoxicity screening and progressing to more specific mechanistic studies.

The initial assessment of a pyrazole derivative's anticancer potential involves determining its ability to inhibit the proliferation of cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[5][6]

Experimental Protocol: MTT Assay

• Cell Seeding: Cancer cell lines (e.g., HCT-116 for colon cancer, MCF-7 for breast cancer, HepG2 for liver cancer, and A549 for lung cancer) are seeded in a 96-well microplate and cultured for 24 hours to allow for cell attachment.[6][7]

• Compound Treatment: The pyrazole compounds, dissolved in a suitable solvent like DMSO, are added to the wells at varying concentrations. The cells are then incubated for a specified period, typically 48 to 72 hours.[7][8]

• MTT Reagent Addition: The MTT reagent is added to each well and incubated for a further 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan product.[7]

• Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured using a microplate reader at a wavelength of 570 nm.[7]

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined.[5]

The rationale behind using a panel of cell lines is to assess the compound's spectrum of activity and potential for selective cytotoxicity against specific cancer types.[5][9]

Many pyrazole compounds exert their anticancer effects by inhibiting specific enzymes that are crucial for cancer cell survival and proliferation, such as protein kinases.[10][11] Cyclin-dependent kinases (CDKs), for instance, are key regulators of the cell cycle and are often dysregulated in cancer.[12][13]

Comparative Data: Pyrazole Derivatives as Kinase Inhibitors

Compound/Derivative	Target Kinase	Cancer Cell Line	IC50 (µM)	Reference
Afuresertib	Akt1	HCT116 (colon)	0.95	[11]
Compound 2	Akt1	HCT116 (colon)	1.3	[11]
Compound 6	Aurora A	HCT116 (colon)	0.39	[11]
Compound 6	Aurora A	MCF7 (breast)	0.46	[11]
Compound 24	CDK1	HepG2 (liver)	0.05	[11]
Compound 25	CDK1	HCT116 (colon)	0.035	[11]
Pyrazole-Indole Hybrid 7a	CDK-2	-	-	[6]
Pyrazole-Indole Hybrid 7b	CDK-2	-	-	[6]

These assays provide direct evidence of target engagement and are crucial for establishing the mechanism of action.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and pyrazole derivatives, most notably Celecoxib, have shown significant promise as anti-inflammatory agents.[14] The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes.

Experimental Workflow: In-Vitro to In-Vivo Anti-inflammatory Evaluation

Caption: A generalized workflow for the discovery and evaluation of anti-inflammatory pyrazole compounds.

Comparative Data: COX-2 Selectivity of Pyrazole Derivatives

Compound/Derivative	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
3-(trifluoromethyl)-5-arylpyrazole	0.02	4.5	225	[16]
Pyrazole-thiazole hybrid	0.03	-	-	[16]
3,5-diarylpyrazole	0.01	-	-	[16]
Compound 189(a)	0.03943	-	22.21	[17]
Compound 189(c)	0.03873	-	17.47	[17]

Antimicrobial Activity

The emergence of drug-resistant pathogens necessitates the discovery of new antimicrobial agents. Pyrazole derivatives have demonstrated promising activity against a range of bacteria and fungi.[18][19]

The initial evaluation of antimicrobial activity is typically performed using the agar diffusion method, followed by the determination of the Minimum Inhibitory Concentration (MIC) using a microdilution method.[18][20]

Experimental Protocol: Agar Diffusion Method

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) is prepared.[18]

• Inoculation of Agar Plates: The surface of an agar plate is uniformly inoculated with the microbial suspension.

• Application of Compounds: Sterile paper discs impregnated with the pyrazole compounds at a known concentration are placed on the agar surface.

• Incubation: The plates are incubated under appropriate conditions for the test microorganism.

• Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each disc is measured. A larger zone of inhibition indicates greater antimicrobial activity.

In-Vivo Evaluation: Assessing Efficacy and Safety in a Living System

While in-vitro assays provide valuable information about a compound's biological activity, they cannot fully recapitulate the complexity of a living organism. In-vivo studies are therefore essential to evaluate a compound's efficacy, pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME), and safety profile in a whole animal model.

Anti-inflammatory Models

The carrageenan-induced paw edema model in rats is a widely used and well-validated acute model of inflammation.[21][22][23]

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Acclimatization: Rats are acclimatized to the laboratory conditions for a week prior to the experiment.

• Compound Administration: The test pyrazole compounds or a reference drug (e.g., Indomethacin, Celecoxib) are administered orally or intraperitoneally.[21]

• Induction of Inflammation: After a specific period (e.g., 1 hour), a solution of carrageenan is injected into the sub-plantar tissue of the rat's hind paw to induce localized inflammation and edema.

• Measurement of Paw Volume: The volume of the paw is measured at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Calculation of Edema Inhibition: The percentage of edema inhibition is calculated by comparing the increase in paw volume in the treated groups with the control group.[21]

The rationale for this model is that carrageenan induces a biphasic inflammatory response, allowing for the evaluation of a compound's effect on different mediators of inflammation.

Signaling Pathway: COX-2 in Inflammation

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. mdpi.com [mdpi.com]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. srrjournals.com [srrjournals.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05212B [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. benthamdirect.com [benthamdirect.com]
• 13. Advances in pyrazolo[1,5- a ]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07556K [pubs.rsc.org]
• 14. Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. encyclopedia.pub [encyclopedia.pub]
• 18. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biointerfaceresearch.com [biointerfaceresearch.com]
• 21. news-medical.net [news-medical.net]
• 22. Synthesis, biological evaluation and molecular modeling study of pyrazole derivatives as selective COX-2 inhibitors and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Comparative Efficacy of Pyrazole-Scaffold Kinase Inhibitors Versus Standard Therapeutics: A Technical Guide for Drug Development

As a Senior Application Scientist overseeing preclinical screening cascades, I frequently evaluate the transition from broad-spectrum chemotherapeutics to targeted molecular therapies. In this landscape, the pyrazole ring (1H-pyrazole) has emerged as a privileged scaffold in medicinal chemistry. Its unique bioisosteric properties, metabolic stability, and dual hydrogen-bonding capabilities make it an unparalleled structural core for designing highly selective Protein Kinase Inhibitors (PKIs).

This guide provides an objective, data-driven comparison of novel pyrazole inhibitors against standard clinical drugs, detailing the mechanistic rationale, quantitative efficacy, and the self-validating experimental protocols required to evaluate them.

Mechanistic Superiority of the Pyrazole Scaffold

The fundamental advantage of the pyrazole scaffold over older chemotherapeutic agents (like Doxorubicin) lies in its precise structural geometry. Standard DNA-intercalating drugs often suffer from non-specific cytotoxicity, leading to narrow therapeutic windows. In contrast, the N-unsubstituted pyrazole ring acts simultaneously as a hydrogen bond donor (via the N-H group) and a hydrogen bond acceptor (via the bare nitrogen atom).

This dual capability allows pyrazole derivatives to anchor tightly into the highly conserved ATP-binding hinge region of target kinases (such as CDK2, PI3K, and EGFR). By occupying this pocket, pyrazoles competitively exclude ATP, shutting down oncogenic phosphorylation cascades with high selectivity1.

Mechanistic pathway of pyrazole-mediated targeted kinase inhibition.

Quantitative Efficacy: Pyrazole Inhibitors vs. Standard Therapeutics

To objectively evaluate the performance of pyrazole derivatives, we must look at recent in vitro experimental data comparing their half-maximal inhibitory concentrations ( IC50​ ) against established standard-of-care drugs. The data below demonstrates that optimized pyrazole hybrids consistently outperform first-generation inhibitors and standard chemotherapeutics across multiple oncogenic targets.

Table 1: Comparative IC50​ Profiling

Target Kinase	Pyrazole Derivative	IC50​ (µM)	Standard Drug	IC50​ (µM)	Fold-Improvement	Assay Context
CDK2	Compound 11	0.45	Roscovitine	0.99	~2.2x	Enzymatic Assay [1]
PI3K	Compound 43	0.25	Doxorubicin	0.95	~3.8x	MCF7 Cytotoxicity [2]
EGFR	Compound 50	0.09	Erlotinib	10.60	~117x	Enzymatic Assay [2]

Data Sources:2 and 3.

As shown, Compound 50 (a fused pyrazole derivative) exhibits a staggering 117-fold improvement over Erlotinib against EGFR, highlighting the scaffold's ability to overcome binding site mutations that render standard drugs ineffective.

Multi-targeted blockade of the EGFR/PI3K/AKT signaling cascade by pyrazole derivatives.

Self-Validating Experimental Protocols

A robust drug discovery pipeline requires assays that actively control for false positives. Below are the definitive, self-validating methodologies I mandate for evaluating pyrazole-based kinase inhibitors.

Protocol A: Time-Resolved FRET (TR-FRET) Kinase Assay

Objective: Accurately quantify the IC50​ of pyrazole derivatives against isolated kinases (e.g., CDK2). Causality Note: Heterocyclic compounds like pyrazoles frequently exhibit intrinsic auto-fluorescence, which heavily confounds standard fluorometric assays. TR-FRET introduces a temporal delay (time-gating) before measurement, allowing short-lived background fluorescence to decay. This ensures the measured signal is strictly a result of the biochemical reaction.

Step-by-Step Methodology:

• Compound Preparation: Serially dilute the pyrazole inhibitor in 100% DMSO, then perform an aqueous buffer dilution to yield a final assay concentration of exactly 1% DMSO. Reasoning: Exceeding 1% DMSO can denature the kinase, while lower concentrations risk precipitating lipophilic pyrazole compounds.

• Equilibrium Pre-incubation: Incubate recombinant CDK2/Cyclin A with the inhibitor for 30 minutes at room temperature. Reasoning: Pyrazoles are ATP-competitive; pre-incubation allows the compound to reach thermodynamic binding equilibrium in the hinge region before the substrate is introduced.

• Reaction Initiation: Add a biotinylated peptide substrate and ATP at exactly its apparent Km​ concentration. Reasoning: Running the assay at the ATP Km​ ensures the assay is highly sensitive to competitive inhibitors, allowing the calculated IC50​ to closely approximate the absolute inhibition constant ( Ki​ ) per the Cheng-Prusoff equation.

• Detection & Readout: Add Europium-labeled anti-phospho antibody and Streptavidin-APC. Measure emission at 615 nm and 665 nm using a microplate reader with a 100 µs delay.

Self-validating TR-FRET experimental workflow for kinase IC50 determination.

Protocol B: Multiparametric Flow Cytometry for Apoptosis Validation

Objective: Confirm that the cytotoxicity observed in cancer cells is driven by target-specific apoptosis rather than non-specific necrosis. Causality Note: Standard cell viability assays (like MTT) only measure metabolic activity and cannot distinguish between cytostatic (growth arrest) and cytotoxic (cell death) effects. Annexin V/PI dual staining provides a self-validating matrix to confirm the exact mechanism of cell death.

Step-by-Step Methodology:

• Cell Treatment: Expose target cells (e.g., MCF7) to the pyrazole inhibitor at 1× and 3× the established IC50​ for 48 hours. Include a vehicle control (0.1% DMSO) and a positive control (Doxorubicin).

• Enzymatic Harvesting: Detach cells using Accutase instead of Trypsin. Reasoning: Trypsin aggressively cleaves surface proteins, including the phosphatidylserine-binding sites required for Annexin V attachment, leading to false-negative apoptotic signals.

• Dual Staining: Wash cells in cold PBS and resuspend in a calcium-rich binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI). Reasoning: Annexin V binding to externalized phosphatidylserine is strictly calcium-dependent. Omitting calcium will yield zero signal.

• Cytometric Analysis: Analyze via flow cytometry. Gate for single cells to exclude doublets. Differentiate populations into Viable (Annexin-/PI-), Early Apoptotic (Annexin+/PI-), and Late Apoptotic/Necrotic (Annexin+/PI+).

Conclusion

The transition from standard chemotherapeutics to targeted pyrazole-scaffold inhibitors represents a leap in precision oncology. By leveraging the dual hydrogen-bonding capacity of the 1H-pyrazole core, drug developers can achieve sub-micromolar efficacy and overcome the resistance profiles associated with older drugs like Erlotinib and Roscovitine. However, proving this efficacy requires rigorous, self-validating assay designs that account for compound auto-fluorescence and precise binding kinetics.

References

• Title: Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities | Source: RSC Publishing | URL
• Title: Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents | Source: PMC (nih.gov)
• Title: The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies | Source: MDPI | URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05212B [pubs.rsc.org]
• 3. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile

As a Senior Application Scientist, I have observed that the mishandling of halogenated heteroaromatics often compromises both researcher safety and experimental integrity. 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile (CAS: 2222511-91-1) is a highly versatile building block in drug discovery, particularly for synthesizing kinase inhibitors and agrochemicals [1]. However, its structural features—a brominated pyrazole ring coupled with a carbonitrile group—impart specific toxicological and physicochemical risks.

This guide provides a self-validating, field-proven protocol for its safe handling, Personal Protective Equipment (PPE) selection, and disposal, designed to empower laboratory professionals with actionable, mechanistic safety knowledge.

Chemical Profile & Hazard Causality

To design a robust safety protocol, we must first understand the molecular behavior of the compound and the causality behind its hazards [1, 2]:

• Bromine Atom: Increases the molecule's lipophilicity, which significantly enhances dermal penetration. This makes skin contact particularly hazardous, directly correlating with its H312 (Harmful in contact with skin) designation.

• Carbonitrile Group: While stable under standard conditions, exposure to strong acids or extreme heat risks the release of highly toxic hydrogen cyanide (HCN) gas.

• Pyrazole Core: Acts as a mild-to-severe respiratory and mucosal irritant (H315, H319, H335).

Table 1: Physicochemical Properties and Operational Implications

Property / Hazard	Specification / GHS Classification	Operational Implication
CAS Number	2222511-91-1	Use for standardized inventory tracking and SDS retrieval.
Physical Form	Solid (Powder/Crystalline)	High risk of aerosolization and static cling during weighing.
Storage	2-8°C, Sealed, Dry	Requires cold-chain logistics; mandates thermal equilibration before opening.
Toxicity (H302, H312, H332)	Harmful if swallowed, in contact with skin, or inhaled	Mandates strict PPE and engineering controls (fume hood).
Irritation (H315, H319, H335)	Irritant to skin, eyes, and respiratory tract	Requires chemical safety goggles; prohibits open-bench handling.

Personal Protective Equipment (PPE) Matrix

Selecting the right PPE is not just about compliance; it is about creating a self-validating barrier system based on the chemical's specific permeability [3].

• Hand Protection (Gloves): Nitrile gloves (minimum 5 mil thickness) are mandatory.

  • Causality: Nitrile provides excellent resistance to solid halogenated organics. However, if you are preparing solutions (e.g., dissolving the compound in DMSO or DMF), you must double-glove or switch to butyl rubber. Carrier solvents rapidly transport brominated compounds through thin latex or low-density nitrile barriers.

• Eye Protection: Snug-fitting chemical splash goggles.

  • Causality: The solid crystalline form poses a fine dust hazard. Standard safety glasses with side shields leave gaps that airborne particulates can exploit, leading to severe eye irritation (H319).

• Body Protection: A flame-retardant, fluid-resistant laboratory coat. Ensure the cuffs are tightly tucked inside the gloves to eliminate exposed skin at the wrists.

• Respiratory Protection: When handling the material inside a certified chemical fume hood, standard respiratory protection may be bypassed. If maintenance or a spill forces handling outside a ventilated enclosure, a NIOSH-approved N95 or P100 particulate respirator is required [3].

Operational Protocol: Step-by-Step Handling Workflow

Every step in the handling process must be treated as a self-validating system to ensure containment.

Fig 1. Standard operational workflow for handling 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile.

Step 1: Pre-Operation Verification

• Validate Engineering Controls: Verify the fume hood face velocity is operating between 80-120 feet per minute (fpm) using the digital monitor or a tissue flutter test.

• Validate PPE: Inspect nitrile gloves for micro-tears using the air-inflation method before donning.

• Thermal Equilibration: Remove the sealed vial from 2-8°C storage and place it in a desiccator to equilibrate to room temperature for 30 minutes.

  • Causality: Opening a cold vial introduces atmospheric moisture condensation. Moisture degrades the carbonitrile group over time and causes the powder to clump, making accurate weighing difficult and increasing the risk of sudden aerosolization.

Step 2: Weighing and Transfer

• Place an anti-static weighing boat on an enclosed analytical balance situated within the fume hood.

• Use a grounded, anti-static spatula.

  • Causality: Halogenated powders easily accumulate static charge. A standard metal or plastic spatula can trigger a sudden electrostatic dispersion of the powder, leading to immediate inhalation exposure.

• Record the mass, transfer the material to the reaction vessel, and immediately reseal the primary container.

Step 3: Reaction Setup

• Dissolve the compound in the chosen anhydrous solvent (e.g., DMF, THF) strictly inside the fume hood.

• If the protocol requires heating, purge the reaction vessel with an inert atmosphere (Nitrogen or Argon).

  • Causality: Heating in the presence of oxygen and ambient moisture can drive oxidative degradation, risking the release of toxic byproducts like nitrogen oxides (NOx), hydrobromic acid (HBr), and trace hydrogen cyanide (HCN).

Step 4: Post-Operation Decontamination

• Wipe down spatulas and the balance area with an alcohol-based solvent (e.g., isopropanol), followed by a mild soap solution.

• Dispose of all contaminated wipes and weighing boats in designated solid hazardous waste containers.

Spill Response and Disposal Plan

Accidental releases require immediate, calculated action to prevent cross-contamination and exposure.

Fig 2. Decision matrix and response protocol for accidental chemical spills.

Spill Response Protocol:

• Isolate: Immediately halt work and evacuate non-essential personnel from the immediate area.

• Protect: Don a P100 respirator and heavy-duty nitrile gloves before approaching the spill.

• Contain & Dampen: Gently cover the spilled solid with damp sand or a commercial wet absorbent pad.

  • Causality: You must suppress dust generation. Never sweep the dry powder , as the mechanical action will aerosolize the brominated pyrazole, forcing it into the laboratory's ambient air.

• Collect: Use a non-sparking plastic scoop to transfer the dampened material into a sealable, clearly labeled hazardous waste container.

• Decontaminate: Wash the spill surface with a 5% sodium bicarbonate solution to neutralize any potential acidic degradation residues, followed by a thorough water rinse.

Disposal Plan:

• Strict Segregation: 4-Bromo-5-methyl-1H-pyrazole-3-carbonitrile must be strictly segregated into Halogenated Organic Waste .

  • Causality: Mixing brominated compounds with non-halogenated waste streams can lead to severe incineration inefficiencies at disposal facilities, risking the environmental release of highly toxic dioxins or corrosive hydrobromic acid (HBr).

• Labeling: Clearly mark the secondary waste container with: "Halogenated Organic Solid - Contains Brominated Pyrazole and Carbonitrile".

References

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment Standard (29 CFR 1910.132)." US Department of Labor. URL: [Link]